2-(2-Bromoethyl)-5-nitropyridine

• CAS: 2229221-49-0

Core Science & Biosynthesis

Crystal Structure and X-ray Diffraction of 2-(2-Bromoethyl)-5-nitropyridine: A Methodological Guide

Introduction and Chemical Context

The compound 2-(2-Bromoethyl)-5-nitropyridine (CAS: 2229221-49-0) is a highly versatile intermediate utilized extensively in organic synthesis and medicinal chemistry. Its structural architecture—comprising a rigid, electron-deficient nitropyridine core coupled with a flexible, electrophilic bromoethyl appendage—makes it an ideal building block for constructing complex heterocyclic frameworks and bioactive molecules[1].

While the chemical utility of this compound is well-documented, obtaining its definitive three-dimensional conformation via single-crystal X-ray diffraction (SCXRD) is critical for drug development professionals. Crystallographic data provides unambiguous proof of atom connectivity, elucidates the conformational flexibility of the bromoethyl chain, and maps the intermolecular interaction network (such as halogen and hydrogen bonding) that governs the compound's solid-state behavior and solubility profiles.

Because a specific, publicly deposited single-crystal X-ray structure for this exact compound is rarely detailed in open-access literature, this whitepaper serves as an authoritative, self-validating guide. It details the theoretical structural expectations, the causality behind experimental crystallization choices, and a rigorous step-by-step protocol for X-ray diffraction analysis based on the established crystallographic behavior of related 5-nitropyridine derivatives[2][3].

Theoretical Crystallographic Framework

To design an effective X-ray diffraction experiment, one must first predict the molecular behavior in the solid state. The structure of 2-(2-Bromoethyl)-5-nitropyridine is governed by two competing physical forces: the planar, rigid aromatic system and the flexible aliphatic chain.

Conformational and Packing Predictions

• Aromatic Core: The pyridine ring and the nitro group are expected to be nearly coplanar to maximize π -conjugation. However, steric hindrance or crystal packing forces may induce a slight twist in the nitro group, a phenomenon frequently observed in substituted nitropyridines[3].

• Aliphatic Flexibility: The 2-bromoethyl group possesses rotational freedom around the C-C and C-N bonds. In the solid state, it will likely adopt an anti or gauche conformation that minimizes steric clashes while maximizing favorable intermolecular contacts.

• Intermolecular Interactions: Unlike aminonitropyridines which form strong N-H···N or N-H···O hydrogen bonds[2], 2-(2-Bromoethyl)-5-nitropyridine lacks classical hydrogen bond donors. Therefore, its crystal lattice will be stabilized primarily by weak non-covalent interactions:

  • C-H···O interactions: Between the aromatic/aliphatic protons and the highly electronegative nitro oxygens.

  • Halogen bonding (C-Br···O or C-Br···N): The polarizable bromine atom can act as an electrophilic species (sigma-hole donor) interacting with the nucleophilic nitro or pyridine nitrogens, a stabilizing force common in brominated aromatics[4].

Anticipated Crystallographic Parameters

Based on the structural systematics of structurally analogous asymmetric nitropyridines, we can establish a predictive baseline for the crystallographic parameters.

Parameter	Predicted Value / Range	Rationale for Prediction
Crystal System	Monoclinic or Triclinic	Typical for asymmetric, substituted pyridines lacking high internal molecular symmetry[3].
Space Group	P21​/c or P1ˉ	These centrosymmetric space groups allow for the most efficient dense packing of organic molecules.
Z (Molecules/cell)	4 (for P21​/c ) or 2 (for P1ˉ )	Standard asymmetric unit packing for non-polymeric, small organic molecules.
Disorder Potential	High (Nitro & Bromoethyl)	Terminal flexible chains and nitro oxygens frequently exhibit rotational or positional disorder at room temperature[2].

Experimental Protocol: Single-Crystal Growth

The fundamental prerequisite for SCXRD is a high-quality, defect-free single crystal (typically 0.1–0.3 mm in dimension). The causality behind the solvent choice is dictated by the molecule's dual nature: the bromoethyl group imparts lipophilicity, while the nitropyridine core is highly polar.

Vapor Diffusion Methodology

To achieve the slow, controlled supersaturation required for defect-free crystal growth, a vapor diffusion (antisolvent) technique is highly recommended over direct evaporation.

Step-by-Step Protocol:

• Primary Solvent Selection: Dissolve 10–15 mg of highly purified 2-(2-Bromoethyl)-5-nitropyridine in a minimum volume (approx. 0.5–1.0 mL) of a moderately polar solvent (e.g., Ethyl Acetate or Dichloromethane). The compound must be fully soluble at room temperature.

• Filtration: Pass the solution through a 0.22 μ m PTFE syringe filter into a small inner vial (e.g., a 1-dram vial) to remove microscopic nucleation sites (dust or insoluble impurities).

• Antisolvent Selection: Place the inner vial inside a larger outer vial (e.g., a 20 mL scintillation vial). Add 3–5 mL of a volatile, non-polar antisolvent (e.g., Hexane or Pentane) to the outer vial. Causality: The antisolvent must have a higher vapor pressure than the primary solvent to ensure it diffuses into the inner vial, slowly lowering the solubility of the compound.

• Sealing and Incubation: Seal the outer vial tightly with a Teflon-lined cap. Store the system in an undisturbed environment at a constant temperature (20 °C) for 3 to 10 days.

• Harvesting: Once distinct, transparent, sharp-edged crystals form, harvest them immediately under a layer of inert perfluoropolyether oil to prevent degradation or solvent loss.

Fig 1: Vapor diffusion crystallization workflow for 2-(2-Bromoethyl)-5-nitropyridine.

X-ray Diffraction Data Collection

Data collection must be executed with precision to resolve the specific structural challenges of this molecule, particularly the potential thermal libration of the heavy bromine atom.

Data Collection Protocol

• Crystal Mounting: Select a single crystal exhibiting uniform extinction under polarized light. Mount the crystal on a MiTeGen loop using inert cryo-oil.

• Cryocooling (100 K): Immediately transfer the mounted crystal to the diffractometer's cold nitrogen stream. Causality: Collecting data at cryogenic temperatures (100–150 K) is mandatory. It drastically reduces the thermal atomic displacement parameters (ADPs), minimizing the dynamic disorder of the bromoethyl chain and the nitro group, thereby yielding higher resolution data and sharper electron density maps[2][3].

• Source Selection: Utilize Mo-K α radiation ( λ=0.71073 Å) or Cu-K α radiation ( λ=1.54184 Å). Cu-K α is often preferred for small organic molecules to enhance the diffraction yield, though empirical absorption correction will be critical due to the highly absorbing bromine atom.

• Data Acquisition: Execute a series of ω and ϕ scans to ensure complete coverage of the asymmetric unit (minimum 99% completeness up to θ=25.2∘ for Mo or 67.6∘ for Cu).

Structure Solution and Refinement

The final phase involves transforming the raw diffraction images into a validated 3D molecular model. This process relies on rigorous mathematical refinement.

Computational Workflow

• Integration and Scaling: Process the raw frames using software such as APEX (Bruker) or CrysAlisPro (Rigaku). Apply a multi-scan absorption correction (e.g., SADABS) to account for the heavy bromine atom's X-ray attenuation.

• Phase Problem Solution: Solve the structure using intrinsic phasing or direct methods (e.g., SHELXT). This will locate the heavy atoms (Br, O, N, C) in the electron density map.

• Least-Squares Refinement: Refine the structural model using full-matrix least-squares on F2 (SHELXL).

  • Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically.

  • Hydrogen Atoms: Place hydrogen atoms in calculated positions using a riding model ( Uiso​(H)=1.2Ueq​(C) for CH/CH2 groups).

• Disorder Modeling: If the nitro oxygen atoms or the bromoethyl chain exhibit elongated ellipsoids, model them over two discrete positions. Causality: The nitro group often rotates slightly, occupying two states. Constraining the sum of their occupancies to 1.0 and applying geometric restraints (e.g., SADI, DFIX) ensures chemical logic is maintained during refinement[2].

Fig 2: X-ray diffraction data collection and structural refinement pipeline.

Validation

The final refinement must yield an R1​ value of <0.05 and a wR2​ value of <0.15 for a high-quality structure. The resulting Crystallographic Information File (CIF) should be validated using the IUCr's checkCIF utility to ensure no Level A or B alerts remain unaddressed before utilizing the 3D model for downstream drug-docking or computational chemistry applications.

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Analytical and Synthetic Profiling of 2-(2-Bromoethyl)-5-nitropyridine: Exact Mass, Molecular Weight, and HRMS Workflows

Executive Summary

In the landscape of modern drug discovery and organic synthesis, the precise characterization of synthetic intermediates is paramount. serves as a critical building block for constructing complex heterocyclic frameworks. This technical guide delineates the physicochemical properties of this compound, emphasizing the critical analytical distinction between its molecular weight and exact mass. Furthermore, we provide a self-validating High-Resolution Mass Spectrometry (HRMS) protocol designed to leverage the unique isotopic signature of bromine for unambiguous structural confirmation.

Synthetic Utility and Structural Significance

2-(2-Bromoethyl)-5-nitropyridine is highly valued in medicinal chemistry for its dual-functional nature. The bromoethyl moiety acts as an excellent electrophile, readily undergoing1[1]. Concurrently, the nitro group on the pyridine ring can be selectively reduced to an amine, opening pathways for amide coupling or further structural functionalization[1]. Because this compound is often utilized in multi-step syntheses of bioactive molecules, rigorous analytical validation at this intermediate stage is required to prevent the propagation of impurities.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

A common pitfall in analytical workflows is conflating molecular weight with exact mass.

• Molecular Weight (231.05 g/mol ): Calculated using the standard atomic weights of elements, which account for the natural abundance of all isotopes. This value is strictly used for macroscopic laboratory tasks, such as calculating molarity or stoichiometric equivalents for bulk reactions.

• Monoisotopic Exact Mass (229.96909 Da): Calculated using the mass of the single most abundant isotope for each element (e.g., 12 C, 1 H, 79 Br, 14 N, 16 O). In HRMS, the spectrometer measures the mass-to-charge ratio ( m/z ) of individual ions, not the bulk average. Therefore, the 2[2] for determining elemental composition and identifying isobaric interferences.

Quantitative Mass Data Summary

Property	Value	Computational Basis
CAS Number	2229221-49-0	Chemical Abstracts Service
Chemical Formula	C 7​ H 7​ BrN 2​ O 2​	Elemental composition
Molecular Weight	231.05 g/mol	Standard atomic weights (weighted average)
Monoisotopic Exact Mass	229.96909 Da	Most abundant isotopes ( 12 C, 1 H, 79 Br, 14 N, 16 O)
M+2 Exact Mass ( 81 Br)	231.96704 Da	Includes the 81 Br isotope

The Diagnostic Power of the Bromine Isotope Pattern

The presence of bromine in 2-(2-Bromoethyl)-5-nitropyridine provides a built-in, self-validating mechanism for mass spectrometry. Bromine exists natively as two stable isotopes: 79 Br (50.69%) and 81 Br (49.31%).

When analyzed via HRMS, the intact molecule will present a distinct ~1:1 doublet separated by exactly 1.99795 Da. If an analyst observes a peak at the expected exact mass but lacks this 1:1 M/M+2 ratio, the protocol self-validates a failure: the peak is either an isobaric contaminant or the molecule has undergone unintended debromination during synthesis or ionization.

Standardized LC-HRMS Validation Protocol

To ensure absolute structural integrity, the following step-by-step LC-HRMS methodology is recommended. Every step is designed with explicit causality to maintain a self-validating system.

• Step 1: Sample Preparation

  • Action: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade methanol, then dilute to a final concentration of 1 µg/mL using a 50:50 mixture of Methanol:Water containing 0.1% Formic Acid.

  • Causality: The initial methanol solubilizes the moderately lipophilic pyridine ring. The subsequent dilution with acidic water ensures the basic pyridine nitrogen is protonated, optimizing ionization efficiency in ESI+ mode while keeping the concentration low enough to prevent detector saturation and isotopic distortion.

• Step 2: Chromatographic Separation

  • Action: Inject 2-5 µL onto a sub-2 µm C18 reverse-phase column (e.g., 2.1 x 50 mm). Execute a rapid gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

  • Causality: The C18 stationary phase effectively retains the bromoethyl-nitropyridine, separating it from highly polar synthetic byproducts (e.g., unreacted salts) that elute in the void volume and could cause ion suppression.

• Step 3: ESI-HRMS Acquisition

  • Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Set the capillary voltage to 3.0-3.5 kV and the desolvation temperature to 350°C.

  • Causality: These parameters provide sufficient thermal and electrical energy to desolvate the droplets and transfer the pre-formed [M+H] + ions into the gas phase without inducing thermal degradation of the labile C-Br bond.

• Step 4: Data Validation & Isotopic Verification

  • Action: Extract the ion chromatograms for m/z 230.976 (calculated for[C 7​ H 7​ 79 BrN 2​ O 2​

    • H] + ) and m/z 232.974 (calculated for[C 7​ H 7​
    81 BrN 2​ O 2​
    • H] + ).

  • Causality: By requiring both the exact mass (within <5 ppm mass error) and the ~1:1 isotopic ratio, the analyst creates a closed-loop validation system that unambiguously confirms the identity of the target compound.

Analytical Workflow Visualization

The following diagram illustrates the logical progression from synthesis to final data validation, highlighting the critical checkpoints in the HRMS workflow.

Analytical workflow for the HRMS validation of 2-(2-Bromoethyl)-5-nitropyridine.

References

• MySkinRecipes. "2-(2-Bromoethyl)-5-nitropyridine Product Description." Accessed March 28, 2026. URL:[Link]

• PubChem, National Institutes of Health. "Methyl 6-amino-5-bromonicotinate | C7H7BrN2O2" (Isomeric Exact Mass Reference). Accessed March 28, 2026. URL: [Link]

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. Methyl 6-amino-5-bromonicotinate | C7H7BrN2O2 | CID 2764099 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mechanism of Action and Synthetic Utility of 2-(2-Bromoethyl)-5-nitropyridine

A Technical Whitepaper for Drug Development Professionals

As a Senior Application Scientist in medicinal chemistry, I frequently rely on bifunctional building blocks to streamline the synthesis of complex active pharmaceutical ingredients (APIs). Among these, 2-(2-Bromoethyl)-5-nitropyridine (CAS: 2229221-49-0) stands out as a highly strategic intermediate[1][2]. This compound features two orthogonal reactive sites: an electrophilic 2-bromoethyl side chain primed for nucleophilic aliphatic substitution (SN2), and a strongly electron-withdrawing 5-nitro group that can be chemoselectively reduced for subsequent functionalization[1].

This whitepaper dissects the mechanistic causality behind its reactivity, providing field-proven protocols and optimization strategies to maximize yield while suppressing side reactions such as base-mediated elimination.

Structural and Electronic Profiling

The reactivity of 2-(2-Bromoethyl)-5-nitropyridine is dictated by the electronic interplay between its functional groups. The 5-nitro group exerts profound -M (resonance) and -I (inductive) effects, withdrawing electron density from the pyridine core. This renders the aromatic ring highly electron-deficient. Inductively, this electron withdrawal extends to the 2-position, increasing the electrophilicity of the bromoethyl carbon and accelerating SN2 attack by incoming nucleophiles[3].

However, this exact same inductive pull increases the acidity of the benzylic protons adjacent to the pyridine ring. Consequently, the molecule is highly susceptible to E2 elimination when exposed to strong bases, leading to the formation of 5-nitro-2-vinylpyridine—a common and detrimental side reaction. Understanding this causality is critical for selecting the appropriate reagents during synthesis.

Electronic effects and reactive pathways of 2-(2-Bromoethyl)-5-nitropyridine.

Core Synthetic Mechanisms & Workflows

2.1 Pathway A: Nucleophilic Aliphatic Substitution (SN2)

The primary synthetic utility of the bromoethyl group lies in its ability to undergo SN2 displacement with various nucleophiles, including amines, thiols, and phenolates[1][3]. To ensure a self-validating and high-yielding protocol, the choice of base and solvent is paramount. Strong alkoxide bases (e.g., NaOtBu) will predominantly trigger E2 elimination. Therefore, mild inorganic bases like potassium carbonate (K2CO3) or non-nucleophilic organic bases like N,N-diisopropylethylamine (DIPEA) must be used in conjunction with polar aprotic solvents (MeCN, DMF) to stabilize the SN2 transition state without promoting deprotonation.

Table 1: Optimization of SN2 Conditions for 2-(2-Bromoethyl)-5-nitropyridine

Nucleophile	Base	Solvent	Temperature	Primary Mechanism	Yield (SN2)	Yield (E2 Byproduct)
Secondary Amine (e.g., Piperidine)	K2CO3 (2.0 eq)	MeCN	60 °C	SN2	85%	<5%
Primary Amine (e.g., Benzylamine)	DIPEA (2.0 eq)	DMF	80 °C	SN2	78%	8%
Thiolate (e.g., PhSNa)	None (Pre-formed)	THF	0 °C to RT	SN2	92%	<2%
Alkoxide (e.g., NaOtBu)	NaOtBu (1.5 eq)	THF	RT	E2 (Elimination)	<10%	>80%

Protocol 1: Standard Alkylation of Secondary Amines

• Initiation: Charge a flame-dried round-bottom flask with 2-(2-Bromoethyl)-5-nitropyridine (1.0 eq) and anhydrous MeCN to achieve a 0.2 M concentration.

• Reagent Addition: Add the secondary amine (1.2 eq) followed by finely powdered K2CO3 (2.0 eq). Causality note: Powdering the inorganic base increases the surface area, ensuring a steady, mild basic environment that favors substitution over elimination.

• Reaction: Stir the suspension at 60 °C for 12 hours under a nitrogen atmosphere.

• Validation: Monitor reaction progression via LC-MS or TLC. The disappearance of the starting material validates the completion of the SN2 attack.

• Workup: Cool to room temperature, filter out the inorganic salts, and concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, EtOAc/Hexanes).

2.2 Pathway B: Chemoselective Nitro Group Reduction

Following the successful functionalization of the bromoethyl group (or if the intact bromide is required for a subsequent step), the 5-nitro group is typically reduced to an aniline derivative to enable amide coupling or Buchwald-Hartwig cross-coupling. The critical challenge here is chemoselectivity: standard catalytic hydrogenation using Palladium on Carbon (Pd/C) and H2 gas is highly effective for nitro reduction but will simultaneously cause hydrodehalogenation of the C-Br bond[4].

To circumvent this, a single-electron transfer (SET) reduction using Iron powder and Ammonium Chloride (Fe/NH4Cl) is the gold standard[4][5]. This classical method is highly chemoselective, reducing the nitro group to the corresponding primary amine while leaving aliphatic halogens completely intact[4][6]. The ammonium chloride acts as a mild proton donor, facilitating the reduction without the need for harsh mineral acids that could degrade sensitive functional groups[5].

Protocol 2: Chemoselective Reduction using Fe/NH4Cl

• Initiation: Dissolve the nitro-aromatic intermediate (1.0 eq) in a 4:1 mixture of EtOH and H2O (0.1 M).

• Reagent Addition: Add Iron powder (325 mesh, 5.0 eq) and solid NH4Cl (5.0 eq) to the solution. Causality note: The high surface area of 325 mesh iron ensures rapid electron transfer, while the aqueous ethanol mixture provides the necessary protic environment for oxygen abstraction.

• Reaction: Heat the reaction mixture to 80 °C (reflux) with vigorous stirring for 2-4 hours. The reaction is typically exothermic upon initiation.

• Validation: Monitor via TLC for the disappearance of the characteristic yellow color of the nitro starting material, which self-validates the reduction to the aniline.

• Workup: Cool the mixture to room temperature and filter through a pad of Celite to remove iron oxides, washing the pad thoroughly with EtOAc. Wash the organic filtrate with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

Applications in Medicinal Chemistry

By sequentially leveraging the SN2 reactivity of the bromoethyl group and the chemoselective reduction of the nitro group, chemists can rapidly assemble complex pyrido-fused heterocycles. These frameworks are ubiquitous in modern drug discovery, particularly in the design of targeted protein degraders (PROTACs) and selective kinase inhibitors, where the functionalized pyridine core serves as a critical hinge-binding motif.

Workflow for synthesizing a complex pharmacophore from 2-(2-Bromoethyl)-5-nitropyridine.

References

• MySkinRecipes. 2-(2-Bromoethyl)-5-nitropyridine Chemical Specifications. Available at:[Link]

• National Institutes of Health (PMC). Chemoselective Reductions of Nitroaromatics in Water at Room Temperature. Available at:[Link]

• Royal Society of Chemistry. Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach. Available at:[Link]

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. 2-(2-aminoethylamino)-5-nitropyridine | Sigma-Aldrich [sigmaaldrich.com]
• 3. evitachem.com [evitachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D5MR00055F [pubs.rsc.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Strategic Utility of 2-(2-Bromoethyl)-5-nitropyridine in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(2-Bromoethyl)-5-nitropyridine is a versatile heterocyclic building block that holds significant potential in the field of medicinal chemistry. Its unique bifunctional nature, featuring a reactive bromoethyl side chain for nucleophilic substitution and an electron-deficient nitropyridine core, allows for the strategic construction of complex molecular architectures. This technical guide provides an in-depth analysis of the synthesis, reactivity, and application of 2-(2-Bromoethyl)-5-nitropyridine as a key intermediate in the development of novel therapeutic agents. We will explore its role in the synthesis of bioactive molecules, with a focus on kinase inhibitors and G protein-coupled receptor (GPCR) ligands, and discuss the influence of its structural motifs on pharmacological activity. Detailed experimental protocols and insights into structure-activity relationships (SAR) are provided to empower researchers in leveraging this valuable synthetic tool.

Introduction: The Architectural Advantage of a Bifunctional Pyridine

The pyridine scaffold is a cornerstone of medicinal chemistry, present in a vast array of FDA-approved drugs.[][2] Its ability to engage in hydrogen bonding, its metabolic stability, and its capacity to modulate aqueous solubility make it a privileged structure in drug design.[3] The introduction of a nitro group onto the pyridine ring, as seen in 2-(2-bromoethyl)-5-nitropyridine, significantly influences its chemical properties. The potent electron-withdrawing nature of the nitro group deactivates the pyridine ring towards electrophilic substitution but, more importantly, activates it towards nucleophilic aromatic substitution (SNAr), a feature that can be strategically employed in multi-step syntheses.[4][5]

However, the primary synthetic value of 2-(2-bromoethyl)-5-nitropyridine lies in the reactivity of its 2-(2-bromoethyl) side chain. This alkyl bromide is a prime electrophile for SN2 reactions with a wide range of nucleophiles, providing a convenient two-carbon linker to introduce various pharmacophoric elements. This dual reactivity makes 2-(2-bromoethyl)-5-nitropyridine a valuable and versatile building block for creating diverse chemical libraries for drug discovery.[4]

Synthesis and Chemical Properties

The synthesis of 2-(2-bromoethyl)-5-nitropyridine is typically achieved from a more readily available precursor, 2-(2-hydroxyethyl)-5-nitropyridine. A common synthetic route involves the nitration of 2-(hydroxymethyl)pyridine followed by a two-step oxidation and reduction sequence to yield the hydroxyethyl derivative, which is then brominated.

Physicochemical Properties

A summary of the key physicochemical properties of the related compound, 2-bromo-5-nitropyridine, is provided below. These properties are crucial for understanding its handling, reactivity, and potential for further synthetic transformations.

Property	Value
Molecular Formula	C₅H₃BrN₂O₂
Molecular Weight	202.99 g/mol
Melting Point	139-141 °C
Boiling Point	145-147 °C at 10 mmHg
Appearance	Solid

Data for 2-Bromo-5-nitropyridine

Synthetic Protocol: From Alcohol to Bromide

The conversion of 2-(2-hydroxyethyl)-5-nitropyridine to 2-(2-bromoethyl)-5-nitropyridine is a standard transformation that can be accomplished using various brominating agents. A general and effective method involves the use of phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂).

Experimental Protocol: Bromination of 2-(2-hydroxyethyl)-5-nitropyridine

• Materials:

  • 2-(2-hydroxyethyl)-5-nitropyridine

  • Phosphorus tribromide (PBr₃) or Thionyl bromide (SOBr₂)

  • Anhydrous dichloromethane (DCM) or chloroform (CHCl₃)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware

  • Magnetic stirrer and ice bath

• Procedure:

  • Dissolve 2-(2-hydroxyethyl)-5-nitropyridine (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add PBr₃ (0.4 eq) or SOBr₂ (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

  • Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-(2-bromoethyl)-5-nitropyridine.

  • Purify the crude product by flash column chromatography on silica gel if necessary.

Reactivity and Application in Synthesis

The synthetic utility of 2-(2-bromoethyl)-5-nitropyridine is primarily centered around the nucleophilic substitution of the bromide on the ethyl side chain. This allows for the facile introduction of a variety of functional groups and heterocyclic systems.

Nucleophilic Substitution with Amines

The reaction of 2-(2-bromoethyl)-5-nitropyridine with primary and secondary amines, including cyclic amines like piperazine, is a straightforward and efficient method for constructing molecules with a (5-nitropyridin-2-yl)ethyl-amino moiety. This is a common structural motif in many biologically active compounds, particularly in kinase inhibitors and GPCR ligands.

Workflow for N-Alkylation of Amines

Caption: General workflow for the N-alkylation of amines.

Experimental Protocol: Reaction with Piperazine

• Materials:

  • 2-(2-bromoethyl)-5-nitropyridine

  • Piperazine (or a monosubstituted piperazine)

  • Potassium carbonate (K₂CO₃) or triethylamine (Et₃N) as a base

  • Acetonitrile (MeCN) or dimethylformamide (DMF) as a solvent

  • Standard laboratory glassware

  • Magnetic stirrer and heating mantle

• Procedure:

  • To a solution of piperazine (2.0 eq) in MeCN, add K₂CO₃ (2.0 eq).

  • Add a solution of 2-(2-bromoethyl)-5-nitropyridine (1.0 eq) in MeCN dropwise to the stirred suspension.

  • Heat the reaction mixture to reflux (or a suitable temperature) and monitor by TLC.

  • Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by column chromatography to yield the desired N-(2-(5-nitropyridin-2-yl)ethyl)piperazine.

Nucleophilic Substitution with Thiols

The reaction with thiols provides access to thioether derivatives, which are also important in medicinal chemistry. The high nucleophilicity of the thiolate anion ensures a rapid and efficient reaction.

Workflow for S-Alkylation of Thiols

Caption: General workflow for the S-alkylation of thiols.

Role in the Synthesis of Bioactive Molecules

The 2-(ethyl)-5-nitropyridine scaffold is a key component in several classes of therapeutic agents. The following sections highlight its application in the synthesis of kinase inhibitors and GPCR ligands.

Kinase Inhibitors

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[6][7] The development of small molecule kinase inhibitors is a major focus of modern drug discovery.[8][9] The pyrimidine and pyridine cores are common scaffolds in kinase inhibitors, often designed to interact with the hinge region of the ATP-binding pocket.[10][11] The 2-(2-bromoethyl)-5-nitropyridine building block can be used to introduce side chains that occupy the solvent-exposed region of the kinase, allowing for the fine-tuning of potency and selectivity.

Logical Relationship in Kinase Inhibitor Design

Caption: Logical progression in kinase inhibitor synthesis.

GPCR Ligands

G protein-coupled receptors are the largest family of membrane proteins and are the targets of a significant portion of currently marketed drugs.[12] The development of selective GPCR ligands is a key area of pharmaceutical research.[13][14] The 2-(2-bromoethyl)-5-nitropyridine scaffold can be used to synthesize ligands where the pyridine ring interacts with the receptor's binding pocket, and the side chain, introduced via nucleophilic substitution, can be tailored to interact with specific residues to achieve high affinity and selectivity.

Structure-Activity Relationship (SAR) Insights

While specific SAR studies on 2-(2-bromoethyl)-5-nitropyridine as a distinct fragment are not widely available, we can infer its potential contribution based on the known roles of its constituent parts.

• The 5-Nitro Group: The nitro group is a strong electron-withdrawing group and a hydrogen bond acceptor.[15][16] In a final drug molecule, it can participate in key interactions with the biological target.[5] Its presence can also influence the overall electronic properties and metabolic stability of the compound.

• The Pyridine Ring: As a bioisostere of a phenyl ring, the pyridine nitrogen can act as a hydrogen bond acceptor and improve water solubility.[3]

• The Ethyl Linker: The two-carbon linker provides conformational flexibility, allowing the attached functional group to adopt an optimal orientation for binding to the target protein.

Conclusion

2-(2-Bromoethyl)-5-nitropyridine is a highly valuable building block in medicinal chemistry, offering a strategic entry point for the synthesis of a diverse range of bioactive molecules. Its bifunctional nature allows for the selective and efficient introduction of various pharmacophoric groups through well-established nucleophilic substitution reactions on the bromoethyl side chain. While the full potential of this reagent is still being explored, its utility in the construction of kinase inhibitors and GPCR ligands highlights its significance in modern drug discovery. The detailed protocols and synthetic strategies outlined in this guide are intended to provide researchers with the foundational knowledge to effectively utilize 2-(2-bromoethyl)-5-nitropyridine in their own research endeavors, ultimately contributing to the development of novel and improved therapeutics.

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• Zhang, Y., et al. (2021). One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine.
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Protocols & Analytical Methods

Application Note: Strategic Utilization of 2-(2-Bromoethyl)-5-nitropyridine in API Synthesis

Executive Summary

The synthesis of complex Active Pharmaceutical Ingredients (APIs) requires building blocks that offer orthogonal reactivity and structural versatility. 2-(2-Bromoethyl)-5-nitropyridine (CAS: 2229221-49-0) has emerged as a highly valuable bifunctional scaffold in medicinal chemistry[1]. Featuring an electrophilic bromoethyl appendage and a reducible nitro group, this intermediate is instrumental in constructing heterocyclic frameworks for kinase inhibitors, G-protein-coupled receptor (GPCR) ligands, and positron-emission tomography (PET) imaging agents[2]. This guide details the mechanistic rationale, chemoselective workflow, and validated protocols for deploying this compound in API development.

Mechanistic Rationale & Synthetic Strategy

The utility of 2-(2-Bromoethyl)-5-nitropyridine lies in the distinct, orthogonal reactivity of its two functional groups:

• The Bromoethyl Group: Acts as a prime electrophilic center for SN​2 displacement. It readily reacts with secondary amines, alkoxides, or thiols to install basic pharmacophores (e.g., piperazines, morpholines) essential for target binding and modulating physicochemical properties (like aqueous solubility).

• The 5-Nitro Group: Serves as a stable, electron-withdrawing mask for an amine. Once the bromoethyl group is functionalized, the nitro group can be chemoselectively reduced to a 5-aminopyridine. This newly unmasked amine acts as a nucleophile for downstream API finalization, such as amide coupling, urea formation, or Buchwald-Hartwig cross-coupling[3].

Causality in Reaction Sequencing (Critical Insight): In process chemistry, the sequence of functionalization is paramount. Nucleophilic substitution of the bromoethyl group must precede the reduction of the nitro group. If the nitro group is reduced first, the resulting 5-aminopyridine becomes highly nucleophilic. This leads to rapid intermolecular self-alkylation with the unreacted bromoethyl group of adjacent molecules, resulting in uncontrolled oligomerization and polymerization[3].

Workflow demonstrating the necessity of SN2 substitution prior to nitro reduction to avoid oligomerization.

Experimental Protocols

The following protocols outline a self-validating system for converting 2-(2-Bromoethyl)-5-nitropyridine into a functionalized API intermediate, using morpholine as a representative nucleophile.

Protocol A: SN​2 Nucleophilic Substitution (N-Alkylation)

Objective: Install a tertiary amine pharmacophore while leaving the nitro group intact.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-(2-Bromoethyl)-5-nitropyridine (1.0 equiv, 10 mmol) in anhydrous Acetonitrile (MeCN, 0.2 M).

• Reagent Addition: Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.5 equiv) followed by Morpholine (1.2 equiv).

  • Causality: K2​CO3​ is chosen as a mild, insoluble base to scavenge the HBr byproduct. Neutralizing HBr prevents the protonation of morpholine, which would otherwise stall the nucleophilic attack. MeCN provides an optimal balance of polarity to dissolve the starting material while keeping the base suspended.

• Reaction: Heat the suspension to 70 °C under a nitrogen atmosphere for 4–6 hours.

• Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LCMS. The protocol is self-validating when the starting material mass ( m/z 231 [M+H]+ ) is fully consumed, and the product mass ( m/z 238 [M+H]+ ) constitutes >95% of the Total Ion Current (TIC).

• Workup: Cool to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate in vacuo. Partition the residue between EtOAc and H2​O . Extract the organic layer, wash with brine, dry over Na2​SO4​ , and concentrate to yield 4-(2-(5-nitropyridin-2-yl)ethyl)morpholine.

Protocol B: Chemoselective Nitro Reduction

Objective: Unmask the 5-aminopyridine for downstream coupling without cleaving the newly formed C-N bond.

• Preparation: Dissolve the intermediate from Protocol A (1.0 equiv, 8 mmol) in HPLC-grade Methanol (MeOH, 0.1 M).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 0.05 equiv by weight) under a steady stream of nitrogen.

  • Causality: Nitrogen purging is critical to prevent the ignition of methanol vapor by the highly active Pd/C catalyst.

• Reaction: Evacuate the flask and backfill with Hydrogen gas ( H2​ ) using a balloon (1 atm). Stir vigorously at room temperature for 2–3 hours.

  • Causality: Mild conditions (1 atm, RT) are specifically chosen to prevent the reductive cleavage of the benzylic-like C-N bond formed in Protocol A, ensuring strict chemoselectivity.

• Validation Checkpoint: Monitor via TLC (DCM:MeOH 9:1). The nitro compound (UV active, non-polar) should completely convert to the amine (highly polar, stains with ninhydrin).

• Workup: Filter the mixture through a tightly packed Celite pad to remove Pd/C. Wash the pad with excess MeOH. Concentrate the filtrate to afford 6-(2-morpholinoethyl)pyridin-3-amine.

Protocol C: API Finalization (Amide Coupling)

Objective: Couple the 5-aminopyridine to a target carboxylic acid to form the final API.

• Preparation: Dissolve the target Carboxylic Acid (1.05 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.1 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv) and stir for 15 minutes at RT to pre-form the active ester.

• Coupling: Add 6-(2-morpholinoethyl)pyridin-3-amine (1.0 equiv) from Protocol B. Stir for 2 hours.

  • Causality: HATU is utilized over EDC/HOBt due to its superior efficiency in coupling electron-deficient heteroaromatic amines (like 5-aminopyridines), which are inherently poor nucleophiles.

• Workup: Quench with saturated NaHCO3​ , extract with EtOAc, and purify via reverse-phase preparative HPLC to isolate the final API.

Quantitative Data Presentation

When designing the nitro reduction step (Protocol B), chemists must select conditions based on the presence of other functional groups (e.g., halogens) in the molecule. The table below summarizes the quantitative performance of various reduction methodologies for 5-nitropyridine derivatives to guide empirical decision-making.

Reduction Method	Reagents	Temp (°C)	Avg. Yield (%)	Halogen Tolerance (Chemoselectivity)	Reaction Time (h)	Scalability Profile
Catalytic Hydrogenation	H2​ (1 atm), 10% Pd/C, MeOH	20–25	92–98%	Poor (High risk of dehalogenation)	2–4	Excellent (Clean workup)
Iron Reduction (Béchamp)	Fe powder, NH4​Cl , EtOH/ H2​O	80	85–90%	Excellent (Preserves Cl, Br, I)	4–6	Moderate (Heavy metal waste)
Zinc Reduction	Zn dust, NH4​Cl , THF/ H2​O	20–25	80–88%	Good (Preserves Cl, Br)	1–3	Moderate (Exothermic)
Stannous Chloride	SnCl2​⋅2H2​O , EtOH	70	75–85%	Excellent	12–16	Poor (Difficult emulsion workup)

Sources

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Application Note: Nucleophilic Substitution of 2-(2-Bromoethyl)-5-nitropyridine in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Chemical Profile & Reactivity Paradigm

2-(2-Bromoethyl)-5-nitropyridine (CAS: 2229221-49-0) is a highly versatile bifunctional building block utilized extensively in organic synthesis and medicinal chemistry[1]. It serves as a premier reagent for introducing the 5-nitropyridin-2-yl-ethyl pharmacophore into complex molecular frameworks, which is a common motif in kinase inhibitors and receptor ligands[1].

Mechanistic Causality & Structural Advantages

The reactivity of this molecule is governed by the interplay between its two functional groups:

• The Primary Alkyl Bromide: The bromoethyl group acts as a highly reactive electrophilic center, heavily favoring bimolecular nucleophilic substitution (SN2) reactions[2]. The primary nature of the carbon minimizes steric hindrance, allowing for attack by a wide variety of nucleophiles (amines, thiols, alkoxides, and azides)[3].

• The 5-Nitro Group: The strongly electron-withdrawing nitro group at the 5-position drastically reduces the electron density of the pyridine ring.

  • Causality: In unsubstituted 2-(2-bromoethyl)pyridine, the basic pyridine nitrogen often attacks the alkyl bromide of a neighboring molecule, leading to unwanted intermolecular self-quaternization (polymerization)[4]. The 5-nitro group suppresses the nucleophilicity of the pyridine nitrogen, rendering 2-(2-Bromoethyl)-5-nitropyridine significantly more stable under reaction conditions and preventing this self-condensation.

The SN2 vs. E2 Competition

As with all primary alkyl halides subjected to basic conditions, the SN2 substitution pathway competes directly with the E2 elimination pathway[2]. If the chosen nucleophile is excessively basic and sterically hindered (e.g., potassium tert-butoxide), it will abstract a beta-proton rather than attack the electrophilic carbon, resulting in the formation of 5-nitro-2-vinylpyridine. To ensure high SN2 yields, protocols must utilize highly polarizable nucleophiles (like thiolates or azides) or pair amines with non-nucleophilic, mild bases (like K2CO3 or DIPEA) in polar aprotic solvents.

Caption: SN2 substitution versus E2 elimination pathways for 2-(2-Bromoethyl)-5-nitropyridine.

Quantitative Data: Nucleophile Scope & Expected Outcomes

The following table summarizes the optimized reaction parameters for various nucleophile classes to maximize SN2 conversion while suppressing E2 elimination.

Nucleophile Class	Example Reagent	Base / Catalyst	Solvent	Temp (°C)	Time (h)	Expected Yield
Secondary Amine	Morpholine / Piperidine	K2CO3 (2.0 eq)	Acetonitrile	60 - 70	8 - 12	75 - 85%
Primary Amine	Benzylamine	DIPEA (1.5 eq)	DMF	50 - 60	12 - 16	65 - 75%
Thiol (S-Alkylation)	Thiophenol	Cs2CO3 (1.2 eq)	DMF	25 - 40	4 - 6	85 - 95%
Azide	Sodium Azide (NaN3)	None required	DMF / DMSO	60	6 - 8	90 - 98%

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure causality and real-time verification of the reaction trajectory.

Protocol A: N-Alkylation with Secondary Amines

Objective: Synthesis of 4-(2-(5-nitropyridin-2-yl)ethyl)morpholine.

• Preparation: Dissolve 2-(2-Bromoethyl)-5-nitropyridine (1.0 mmol) in anhydrous Acetonitrile (5.0 mL) under an inert nitrogen atmosphere.

  • Causality: Acetonitrile is a polar aprotic solvent. It solvates the cations (from the base) but leaves the nucleophile relatively unsolvated and highly reactive, accelerating the SN2 transition state.

• Base Addition: Add finely powdered, anhydrous K2CO3 (2.0 mmol). Stir for 10 minutes at room temperature.

  • Causality: K2CO3 acts as an acid scavenger to neutralize the HBr generated during the reaction. Its heterogeneous nature in acetonitrile prevents it from acting as a strong soluble base, thereby minimizing E2 elimination.

• Nucleophile Addition: Add morpholine (1.2 mmol) dropwise over 5 minutes.

• Thermal Activation: Elevate the temperature to 65 °C.

• Self-Validation (IPC): At t = 4 hours, sample 10 µL of the reaction mixture, dilute in methanol, and analyze via LC-MS. The disappearance of the substrate mass ( [M+H]+≈231/233 ) and the appearance of the product mass ( [M+H]+≈238 ) validates the SN2 trajectory.

• Workup: Cool to room temperature, filter out the inorganic salts, and concentrate the filtrate in vacuo. Purify via silica gel chromatography (DCM:MeOH gradient).

Protocol B: S-Alkylation with Thiols

Objective: Synthesis of aryl/alkyl thioethers.

• Preparation: Dissolve the thiol nucleophile (1.1 mmol) in anhydrous DMF (4.0 mL).

• Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) (1.5 mmol) and stir at room temperature for 15 minutes.

  • Causality: Thiols are highly acidic compared to amines. DIPEA quantitatively deprotonates the thiol to form a thiolate anion. Thiolates are highly polarizable (soft nucleophiles) and excellent for SN2 reactions, but are poor bases, meaning E2 elimination is virtually non-existent here.

• Electrophile Addition: Cool the mixture to 0 °C. Add 2-(2-Bromoethyl)-5-nitropyridine (1.0 mmol) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Workup & Validation: Quench with water (15 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash the organic layer extensively with brine (5 x 10 mL) to remove DMF. Dry over Na2SO4.

Protocol C: Azidation (Click-Chemistry Precursor)

Objective: Synthesis of 2-(2-Azidoethyl)-5-nitropyridine.

• Preparation: Dissolve 2-(2-Bromoethyl)-5-nitropyridine (1.0 mmol) in anhydrous DMF (5.0 mL).

• Nucleophile Addition: Add Sodium Azide (NaN3) (1.5 mmol) in one portion.

  • Causality: The azide anion is a textbook "super nucleophile" due to its linear structure and lack of steric bulk. It undergoes SN2 displacement so rapidly that competing side reactions are outpaced.

• Reaction: Heat to 60 °C for 6 hours behind a blast shield.

  • Safety Causality: Organic azides can be energetic. Maintain strict temperature control and avoid halogenated solvents during workup (which can form explosive diazidomethane).

• Validation (IR Spectroscopy): A quick IR scan of the crude oil will show a massive, unmistakable asymmetric stretching band at ~2100 cm⁻¹, confirming the successful incorporation of the azide group.

Experimental Workflow Diagram

Caption: General step-by-step experimental workflow for nucleophilic substitution.

Analytical Signatures (NMR / MS)

To definitively validate the success of the SN2 reaction, researchers should rely on ¹H NMR (400 MHz, CDCl₃) :

• Starting Material: The -CH₂-Br protons typically appear as a distinct triplet around 3.60 - 3.80 ppm .

• Product Shift: Upon successful substitution with an amine, this triplet will shift upfield to approximately 2.60 - 2.90 ppm due to the decreased electronegativity of nitrogen compared to bromine.

• Pyridine Integrity: The highly deshielded proton at the 6-position of the pyridine ring (adjacent to the nitro group) will remain relatively static around 9.20 - 9.30 ppm , confirming the heteroaromatic core survived the basic conditions intact.

Sources

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Protocols for the reduction of the nitro group in 2-(2-Bromoethyl)-5-nitropyridine

Executive Summary

2-(2-Bromoethyl)-5-nitropyridine is a highly versatile bifunctional intermediate widely utilized in the synthesis of bioactive heterocyclic frameworks and medicinal chemistry drug discovery[1]. The transformation of its nitro group into an aniline derivative is a critical step in many synthetic workflows. However, the presence of the primary alkyl bromide introduces severe chemoselectivity challenges. This application note details validated, self-contained protocols to achieve this reduction while preserving the structural integrity of the highly reactive bromoethyl moiety.

Mechanistic Challenges & Causality

Reducing a nitro group in the presence of an aliphatic halide requires careful reagent selection. The failure to account for the molecule's bifunctional nature will lead to rapid degradation via three primary pathways:

• Protodehalogenation Risk : Standard catalytic hydrogenation (e.g., Pd/C with H₂) is highly efficient for nitro reduction but is notorious for concurrently cleaving C–Br bonds[2]. The palladium catalyst easily undergoes oxidative addition into the weak C–Br bond, followed by reductive elimination with hydrogen, yielding the undesired 5-amino-2-ethylpyridine.

• Base-Induced Elimination Risk : The 2-bromoethyl group attached to a pyridine ring is highly susceptible to E2 elimination. Basic reducing conditions (such as sodium sulfide) or aggressive basic workups will rapidly induce the loss of HBr, yielding 2-vinyl-5-nitropyridine.

• Auto-Alkylation (Oligomerization) Risk : A successful reduction yields 5-amino-2-(2-bromoethyl)pyridine. This free base contains both a nucleophilic aniline and an electrophilic alkyl bromide. If left in concentrated solutions, it will undergo rapid intermolecular S_N2 auto-alkylation.

  • Causality-Driven Solution : The reduction must be performed using single-electron transfer (SET) mechanisms in mild, non-basic conditions[3]. Furthermore, the resulting amine must be immediately protonated to its ammonium salt during workup to deactivate its nucleophilicity.

Quantitative Comparative Analysis of Reduction Strategies

To select the optimal protocol, the following table summarizes the quantitative parameters and chemoselective profiles of standard reduction methods.

Reduction Method	Reductant Equivalents	Typical Temp (°C)	Reaction Time (h)	Chemoselectivity	Risk of Dehalogenation
Catalytic H₂ (Pd/C)	0.05 eq Pd/C	25	1 - 2	Low	High
Sodium Dithionite	3.0 eq Na₂S₂O₄	80	12 - 24	Moderate	Low
Iron / NH₄Cl	5.0 eq Fe	60	2 - 4	High	Low
Stannous Chloride	5.0 eq SnCl₂	25	4 - 6	High	Low

Visualizing the Reaction Pathways

Reaction pathways for 2-(2-bromoethyl)-5-nitropyridine reduction highlighting chemoselectivity.

Validated Experimental Protocols

Protocol A: Iron/Ammonium Chloride (Fe/NH₄Cl) Reduction (Recommended)

This method utilizes metallic iron as the electron source and ammonium chloride as a mild proton donor[3]. Operating in a neutral to slightly acidic aqueous-alcoholic medium, it expertly avoids both dehalogenation and elimination, ensuring quantitative yields without affecting susceptible halogens[4].

Step-by-Step Methodology:

• Reaction Setup : In a round-bottom flask equipped with a reflux condenser, dissolve 2-(2-Bromoethyl)-5-nitropyridine (1.0 eq) in a 4:1 mixture of Ethanol/Water to achieve a 0.1 M substrate concentration.

• Reagent Addition : Add Ammonium Chloride (NH₄Cl, 4.0 eq) and fine Iron powder (325 mesh, 5.0 eq) to the mixture[3]. Scientific Insight: The use of fine iron powder maximizes the surface area necessary for the single-electron transfer (SET) process.

• Execution : Heat the reaction mixture to 60 °C under vigorous stirring. Monitor the consumption of the starting material via LCMS or TLC (typically 2–4 hours).

• Filtration : Cool the mixture to room temperature. Filter the dark suspension through a tightly packed pad of Celite to remove iron oxides and unreacted iron. Wash the Celite cake thoroughly with Ethyl Acetate (EtOAc).

• Self-Validating Salt Formation (Critical) : Wash the combined organic filtrate with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at ambient temperature to prevent thermal degradation. Immediately dissolve the crude amine in anhydrous Diethyl Ether (Et₂O) and add 2.0 M HCl in Et₂O dropwise until precipitation ceases. Filter the resulting 5-amino-2-(2-bromoethyl)pyridine hydrochloride salt and dry under a vacuum.

Protocol B: Stannous Chloride (SnCl₂) Reduction

SnCl₂ provides a highly reliable, pH-neutral, non-aqueous alternative that minimizes the risk of hydrolysis of the bromide[2].

Step-by-Step Methodology:

• Reaction Setup : Dissolve the substrate (1.0 eq) in anhydrous Ethyl Acetate (0.15 M) under an inert atmosphere (N₂ or Argon).

• Reagent Addition : Cool the solution to 0 °C using an ice bath. Add Stannous Chloride dihydrate (SnCl₂·2H₂O, 5.0 eq) portion-wise to control the initial exothermic reaction.

• Execution : Remove the ice bath, allow the reaction to warm to room temperature, and stir for 4–6 hours until complete by TLC.

• Quenching & Workup : Slowly pour the reaction mixture into an ice-cold saturated solution of NaHCO₃. Scientific Insight: Temperature control here is paramount. Allowing the mixture to heat up during the basic quench will induce E2 elimination of the bromoethyl group. Stir vigorously until the tin salts precipitate as a thick white suspension.

• Isolation : Filter the suspension through Celite. Separate the organic layer, wash with brine, dry over Na₂SO₄, and immediately convert to the HCl salt as described in Protocol A, Step 5.

References

• Benchchem. A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. Benchchem.
• Ramadas, K., & Srinivasan, N. Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant. Taylor & Francis Online.
• Master Organic Chemistry. Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry.
• MySkinRecipes. 2-(2-Bromoethyl)-5-nitropyridine. MySkinRecipes.

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Application Notes &amp; Protocols: Palladium-Catalyzed Cross-Coupling Reactions with 2-(2-Bromoethyl)-5-nitropyridine

Introduction: The Strategic Value of 2-(2-Bromoethyl)-5-nitropyridine

In the landscape of modern drug discovery and materials science, the pyridine scaffold is a "privileged" structural motif, appearing in a significant percentage of FDA-approved drugs.[1] Among the vast family of pyridine derivatives, 2-(2-Bromoethyl)-5-nitropyridine emerges as a particularly valuable and versatile building block.[2] Its utility stems from a unique combination of structural features:

• Electron-Deficient Pyridine Ring: The potent electron-withdrawing nitro group at the 5-position significantly influences the electronic properties of the ring, modulating its reactivity and interaction with biological targets.

• Reactive Bromoethyl Handle: The primary alkyl bromide at the 2-position serves as a robust handle for introducing a wide array of molecular fragments via nucleophilic substitution or, more strategically, through cross-coupling reactions.

• Latent Amino Group: The nitro group can be readily reduced to an amine, providing a secondary site for further functionalization and diversification.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, detailing the application of palladium-catalyzed cross-coupling reactions—a cornerstone of modern organic synthesis—to this high-value intermediate.[3][4] We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring each protocol is a self-validating system grounded in established chemical principles.

The Engine of Synthesis: The Palladium Catalytic Cycle

At the heart of these transformations lies the palladium-catalyzed cross-coupling cycle, a process so fundamental it was recognized with the 2010 Nobel Prize in Chemistry.[4][5][6] The cycle typically involves three key steps: oxidative addition, transmetalation, and reductive elimination. Understanding this mechanism is critical for troubleshooting and optimizing reactions.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-(2-Bromoethyl)-5-nitropyridine. This step is often rate-limiting and converts the palladium from its Pd(0) to a Pd(II) oxidation state.[5][7] The electron-deficient nature of the nitropyridine ring can influence the rate of this step.[8]

• Transmetalation: The organic group from a second reagent (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center, displacing the halide.[5][6] This step is often facilitated by a base.

• Reductive Elimination: The two organic fragments on the palladium center couple and are expelled from the coordination sphere, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[5]

A potential side reaction, particularly with alkyl halides like our substrate, is β-hydride elimination from the Pd(II) intermediate, which can lead to the formation of undesired alkene byproducts.[9][10] The choice of ligand is crucial to favor reductive elimination over this competing pathway.

Caption: Generalized Palladium Cross-Coupling Catalytic Cycle.

Application & Protocols: C-C Bond Formation

Suzuki-Miyaura Coupling: Forging Aryl and Heteroaryl Linkages

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method due to the stability and commercial availability of boronic acid coupling partners and the generally mild reaction conditions.[3][6] It is an exceptionally powerful tool for creating C(sp²)-C(sp³) bonds, linking the ethyl group of our substrate to various aromatic and heteroaromatic systems.

Expertise & Causality:

• Catalyst/Ligand: A combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a phosphine ligand is common. For coupling with an alkyl bromide, bulky, electron-rich phosphine ligands such as SPhos or XPhos are often employed. These ligands promote the crucial oxidative addition step and accelerate the final reductive elimination, thereby minimizing side reactions like β-hydride elimination.[6][11]

• Base: A base is essential for activating the boronic acid in the transmetalation step.[12][13] Inorganic bases like K₂CO₃ or K₃PO₄ are frequently used. The choice of base can be critical; stronger bases may not be compatible with sensitive functional groups on the coupling partners.[13]

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene) and water is often used to dissolve both the organic and inorganic reagents.[14]

Table 1: Typical Conditions for Suzuki-Miyaura Coupling

Parameter	Condition	Rationale
Pd Source	Pd(OAc)₂ (2-5 mol%)	Common, stable Pd(II) precursor reduced in situ.[8]
Ligand	SPhos or XPhos (4-10 mol%)	Bulky, electron-rich ligand promotes oxidative addition and reductive elimination.
Base	K₃PO₄ (2-3 equiv.)	Effective base for activating boronic acids, generally compatible with many functional groups.[14]
Solvent	Dioxane/H₂O (4:1)	Aprotic polar solvent mixture solubilizes both organic and inorganic components.[14]
Temperature	80-110 °C	Provides thermal energy to overcome activation barriers, particularly for the oxidative addition step.
Time	12-24 hours	Typical duration to ensure complete consumption of starting material.

Protocol 3.1: Suzuki-Miyaura Coupling of 2-(2-Bromoethyl)-5-nitropyridine with Phenylboronic Acid

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

• Materials:

  • 2-(2-Bromoethyl)-5-nitropyridine (1.0 mmol, 1.0 equiv.)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv.)

  • Palladium(II) acetate (Pd(OAc)₂) (0.03 mmol, 3 mol%)

  • SPhos (0.06 mmol, 6 mol%)

  • Potassium phosphate (K₃PO₄) (3.0 mmol, 3.0 equiv.)

  • 1,4-Dioxane (4 mL, degassed)

  • Water (1 mL, degassed)

• Procedure:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-(2-Bromoethyl)-5-nitropyridine, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Seal the flask with a septum, then evacuate and backfill with an inert atmosphere (Nitrogen or Argon). Repeat this cycle three times.[3]

  • Add the degassed 1,4-dioxane and water via syringe.

  • Place the sealed flask in a preheated oil bath at 90 °C and stir vigorously for 16 hours.

  • Monitor the reaction progress by TLC or LC-MS to confirm consumption of the starting material.

  • Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 2-(2-phenylethyl)-5-nitropyridine.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is a highly efficient method for forming C(sp)-C(sp³) bonds, coupling terminal alkynes with alkyl halides.[15][16] This reaction is distinguished by its use of a copper(I) co-catalyst alongside the palladium catalyst.

Expertise & Causality:

• Catalytic System: The reaction employs a dual-catalyst system. The palladium catalyst (e.g., PdCl₂(PPh₃)₂) activates the C-Br bond, while the copper(I) salt (typically CuI) reacts with the terminal alkyne to form a copper acetylide intermediate, which is the active species in the transmetalation step.[3][16]

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is crucial. It serves not only to deprotonate the terminal alkyne but also acts as the solvent in many cases.[3][17]

• Conditions: Sonogashira couplings are often sensitive to oxygen, which can cause undesirable homocoupling of the alkyne (Glaser coupling).[16][17] Therefore, maintaining a strictly inert atmosphere is critical for achieving high yields of the cross-coupled product.

Table 2: Typical Conditions for Sonogashira Coupling

Parameter	Condition	Rationale
Pd Source	PdCl₂(PPh₃)₂ (2-3 mol%)	A common, air-stable Pd(II) precatalyst for Sonogashira reactions.[3]
Cu Co-catalyst	CuI (4-5 mol%)	Forms the copper acetylide intermediate necessary for transmetalation.[3][18]
Base/Solvent	Triethylamine (TEA)	Acts as both the base to deprotonate the alkyne and as the reaction solvent.[3][18]
Temperature	25-65 °C	Often proceeds at or slightly above room temperature, reflecting its high efficiency.[3]
Time	4-12 hours	Reactions are typically faster than Suzuki couplings.

Protocol 3.2: Sonogashira Coupling of 2-(2-Bromoethyl)-5-nitropyridine with Phenylacetylene

Caption: Experimental workflow for a typical Sonogashira coupling reaction.

• Materials:

  • 2-(2-Bromoethyl)-5-nitropyridine (1.0 mmol, 1.0 equiv.)

  • Phenylacetylene (1.2 mmol, 1.2 equiv.)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.02 mmol, 2 mol%)

  • Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

  • Triethylamine (TEA) (5 mL, degassed)

• Procedure:

  • To a dry Schlenk flask, add 2-(2-Bromoethyl)-5-nitropyridine, PdCl₂(PPh₃)₂, and CuI.

  • Seal the flask and thoroughly evacuate and backfill with an inert gas (e.g., Argon) three times.[3]

  • Add degassed triethylamine via syringe, followed by the dropwise addition of phenylacetylene.

  • Heat the reaction mixture to 60 °C and stir for 8 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 5-nitro-2-(4-phenylbut-3-yn-1-yl)pyridine.

Application & Protocols: C-N Bond Formation

Buchwald-Hartwig Amination: Constructing Aryl-Alkyl Amines

The Buchwald-Hartwig amination is the premier method for forming carbon-nitrogen bonds, a transformation of immense importance in pharmaceutical synthesis.[7][9] This reaction enables the coupling of an alkyl halide with a primary or secondary amine.

Expertise & Causality:

• Catalyst/Ligand: This reaction is highly dependent on the choice of ligand. Large, bulky, sterically hindered phosphine ligands (e.g., BINAP, Xantphos) or N-heterocyclic carbene (NHC) ligands are required.[19][20] These ligands facilitate the crucial C-N reductive elimination step from the palladium(II) amido complex, which is often challenging.[9]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide (NaOt-Bu) is the most common choice.[11][21] Weaker bases like carbonates are generally ineffective.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are mandatory, as the strong base is highly water-sensitive.

Table 3: Typical Conditions for Buchwald-Hartwig Amination

Parameter	Condition	Rationale
Pd Source	Pd₂(dba)₃ (2 mol%) or Pd(OAc)₂	Common Pd(0) or Pd(II) precursors.[11][19]
Ligand	BINAP or Xantphos (4-6 mol%)	Bulky phosphine ligands are critical for promoting C-N reductive elimination.[19]
Base	NaOt-Bu (1.4-2.0 equiv.)	Strong, non-nucleophilic base required to deprotonate the amine.[11]
Solvent	Toluene or Dioxane (anhydrous)	Anhydrous aprotic solvent is required due to the strong, water-sensitive base.
Temperature	80-110 °C	Sufficient thermal energy is needed to drive the catalytic cycle.[19]
Time	4-24 hours	Varies depending on the reactivity of the amine and halide.

Protocol 4.1: Buchwald-Hartwig Amination of 2-(2-Bromoethyl)-5-nitropyridine with Morpholine

Caption: Experimental workflow for a typical Buchwald-Hartwig amination.

• Materials:

  • 2-(2-Bromoethyl)-5-nitropyridine (1.0 mmol, 1.0 equiv.)

  • Morpholine (1.2 mmol, 1.2 equiv.)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

  • BINAP (0.04 mmol, 4 mol%)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 mmol, 1.4 equiv.)

  • Toluene (5 mL, anhydrous, degassed)

• Procedure:

  • In a glovebox or under a strict inert atmosphere , add 2-(2-Bromoethyl)-5-nitropyridine, Pd₂(dba)₃, BINAP, and NaOt-Bu to an oven-dried Schlenk flask.

  • Add anhydrous, degassed toluene, followed by the morpholine.

  • Seal the flask tightly and remove it from the glovebox.

  • Heat the mixture in a preheated oil bath at 100 °C for 18 hours.

  • Monitor the reaction by TLC. After completion, cool the flask to room temperature.

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

  • Dilute with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product via column chromatography to yield 4-(2-(5-nitropyridin-2-yl)ethyl)morpholine.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently inert atmosphere; Wet solvent/reagents; Inappropriate base or ligand.	Use a fresh batch of catalyst/ligand. Ensure rigorous degassing and use of an inert atmosphere.[3] Use freshly dried solvents. Screen alternative ligands or bases.
Formation of Side Products	β-Hydride Elimination: (Forms vinyl pyridine)	Use a bulkier ligand to accelerate reductive elimination. Lower the reaction temperature.
Homocoupling: (Especially in Sonogashira)	Ensure the reaction is strictly anaerobic to prevent Glaser coupling.[17]
Hydrodehalogenation: (Bromo group replaced by H)	Ensure the base is not too strong or is added slowly. Check for sources of protic impurities.
Difficult Purification	Co-elution of product with ligand or byproducts.	Modify the chromatographic conditions (solvent polarity, gradient). Consider a different ligand that is easier to separate.

Safety Precautions

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Organic solvents like dioxane and toluene are flammable and toxic. Handle them in a fume hood away from ignition sources. Dioxane can form explosive peroxides upon storage.

• Bases: Strong bases like NaOt-Bu are corrosive and highly reactive with water. Handle them exclusively under an inert atmosphere.

• Reagents: 2-(2-Bromoethyl)-5-nitropyridine is a halogenated nitroaromatic compound and should be treated as potentially toxic and mutagenic. Avoid inhalation and skin contact.

References

• Palladium-Catalyzed Synthesis of Substituted Pyridines: Application Notes and Protocols - Benchchem.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010).
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications.
• Palladium-Catalyzed Cross-Coupling Reactions of (2-Pyridyl)allyldimethylsilanes with Aryl Iodides | Organic Letters - ACS Publications. (2006).
• Palladium-Catalyzed C–H Activation/Cross-Coupling of Pyridine N-Oxides with Nonactivated Secondary Alkyl Bromides | Journal of the American Chemical Society. (2013).
• 2.2: Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. (2023).
• Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates - PMC.
• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and - NSF PAR. (2022).
• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Publications. (2004).
• Sonogashira Coupling Reaction with Diminished Homocoupling.
• 2-(2-Bromoethyl)-5-nitropyridine - MySkinRecipes.
• Palladium-Catalyzed Conjunctive Cross-Coupling with Electronically Asymmetric Ligands.
• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. (2025).
• Buchwald–Hartwig amination - Wikipedia.
• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed. (2007).
• Heck Reaction - Organic Chemistry Portal.
• Heck reaction - Wikipedia.
• A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with 2,6-Dibromo-4-nitropyridine - Benchchem.
• Buchwald-Hartwig Coupling - Organic Synthesis.
• Suzuki reaction - Wikipedia.
• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023).
• Sonogashira Coupling - Organic Chemistry Portal.
• Sonogashira coupling - Wikipedia.
• Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC - NIH.
• 2-Bromo-5-nitropyridine | CAS#:4487-59-6 | Chemsrc. (2025).
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (2024).
• Suzuki Coupling - Organic Chemistry Portal.
• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. (2025).
• Mechanistic investigations of palladium-catalyzed cross-coupling reactions using advanced mass spectrometric methodologies - University of Victoria.
• Reaction mechanisms involved in cross coupling processes catalysed by copper and nickel. (2016).
• 17.2: Palladium catalyzed couplings - Chemistry LibreTexts. (2020).
• Palladium-catalyzed selective cross-coupling between 2-bromopyridines and aryl bromides - PubMed. (2001).
• Heck Reaction.
• Palladium-catalyzed Cross-coupling Reactions - Sigma-Aldrich.
• Nitropyridines in the Synthesis of Bioactive Molecules - PMC - NIH.
• Palladium-Catalyzed Denitrative Mizoroki–Heck Reaction - ChemRxiv.
• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. (2009).
• Transition-Metal-Catalyzed Alkyl Heck-Type Reactions - PMC - NIH.
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-5-(2-nitro-vinyl)-thiophene - Benchchem.
• Sonogashira cross-coupling of 3-bromo-1,2-diones.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - MDPI. (2017).
• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC.
• CN106187867A - A kind of preparation method of 2 nitro 5 bromopyridines - Google Patents.
• Reactivity Studies of Bipyridine-Ligated Nickel(I) and Nickel(0) Complexes Inform Mechanism in Modern Cross-Coupling Reactions - PMC. (2025).

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Application Notes &amp; Protocols: Strategic Derivatization of 2-(2-Bromoethyl)-5-nitropyridine

Foreword: The Strategic Importance of Functionalized Pyridines

Pyridine and its derivatives are fundamental scaffolds in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional organic materials.[1][2] The strategic introduction of functional groups onto the pyridine ring and its substituents allows for the fine-tuning of a molecule's steric and electronic properties, which is crucial for modulating biological activity and material characteristics.

The compound 2-(2-Bromoethyl)-5-nitropyridine is a particularly valuable synthetic intermediate. It possesses three key points of reactivity that can be selectively addressed:

• The Bromoethyl Side-Chain: A primary alkyl bromide that is highly susceptible to nucleophilic substitution (SN2) reactions.

• The Nitro Group: A strong electron-withdrawing group that activates the pyridine ring for potential nucleophilic aromatic substitution (SNAr) and can be readily reduced to a versatile amino group.[3][4]

• The Pyridine Ring: An electron-deficient aromatic system whose reactivity is modulated by the attached substituents.

This guide provides an in-depth exploration of synthetic strategies leveraging 2-(2-Bromoethyl)-5-nitropyridine, complete with detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.[5]

Chapter 1: Nucleophilic Substitution at the Ethyl Side-Chain: The Primary Reactive Hub

The most direct and widely exploited transformation of 2-(2-Bromoethyl)-5-nitropyridine involves the displacement of the bromide ion by a wide array of nucleophiles. The primary nature of the carbon-bromine bond makes this site highly amenable to SN2 reactions, which proceed with high efficiency under relatively mild conditions.

Causality of Experimental Design

The choice of solvent and base is critical for achieving high yields and minimizing side reactions. Aprotic polar solvents like Dimethylformamide (DMF) or Acetonitrile (MeCN) are ideal as they effectively solvate the counter-ion of the nucleophile without protonating it, thereby enhancing its nucleophilicity. An auxiliary base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N), is often required to deprotonate protic nucleophiles (e.g., thiols, secondary amines) in situ or to act as an acid scavenger for the HBr generated during the reaction.[3]

Experimental Protocol 1.1: Synthesis of Amine Derivatives (N-Alkylation)

This protocol details a general procedure for the reaction with primary or secondary amines.

Materials:

• 2-(2-Bromoethyl)-5-nitropyridine (1.0 equiv)

• Amine nucleophile (e.g., morpholine, piperidine, N-methylbenzylamine) (1.2 equiv)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 2-(2-Bromoethyl)-5-nitropyridine (1.0 equiv) and anhydrous DMF (to achieve a concentration of ~0.2 M).

• Add the amine nucleophile (1.2 equiv) followed by powdered anhydrous K₂CO₃ (2.0 equiv).

• Stir the reaction mixture at 60-70 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine to remove residual DMF, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-substituted pyridine derivative.

Experimental Protocol 1.2: Synthesis of Thioether Derivatives (S-Alkylation)

This protocol is adapted for sulfur-based nucleophiles.

Materials:

• 2-(2-Bromoethyl)-5-nitropyridine (1.0 equiv)

• Thiol nucleophile (e.g., thiophenol, benzyl mercaptan) (1.1 equiv)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous Acetonitrile (MeCN)

• All other workup reagents as listed in Protocol 1.1

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, dissolve the thiol (1.1 equiv) in anhydrous MeCN.

• Add K₂CO₃ (2.0 equiv) and stir for 15 minutes at room temperature to generate the thiolate anion.

• Add a solution of 2-(2-Bromoethyl)-5-nitropyridine (1.0 equiv) in a small amount of MeCN dropwise to the stirring suspension.

• Heat the reaction mixture to 50 °C and monitor by TLC (typically 2-6 hours).

• Upon completion, cool the reaction, filter off the inorganic salts, and concentrate the filtrate.

• Redissolve the residue in ethyl acetate and water. Separate the layers.

• Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude thioether by flash column chromatography. The substitution of a nitro group by sulfur nucleophiles is a known reaction for nitropyridines, highlighting the versatility of this class of compounds.[6]

Data Presentation: Representative Nucleophilic Substitution Reactions

Nucleophile	Product Structure	Solvent System	Base	Temp (°C)	Approx. Time (h)	Expected Yield (%)
Morpholine	4-(2-(5-Nitropyridin-2-yl)ethyl)morpholine	DMF	K₂CO₃	65	6	>90
Thiophenol	2-(2-(Phenylthio)ethyl)-5-nitropyridine	MeCN	K₂CO₃	50	4	>95
Sodium Azide	2-(2-Azidoethyl)-5-nitropyridine	DMF/Water	-	80	3	>90
Diethylamine	N,N-Diethyl-2-(5-nitropyridin-2-yl)ethan-1-amine	DMF	K₂CO₃	70	8	85-90

Note: Yields are illustrative and can vary based on reaction scale and purification efficiency.

Visualization: SN2 Derivatization Workflow

Caption: Workflow for SN2 functionalization of the bromoethyl side-chain.

Chapter 2: Elimination Reaction: Synthesis of 5-Nitro-2-vinylpyridine

An important alternative reaction pathway for the bromoethyl group is E2 elimination to form a vinyl group. This is achieved by using a strong, sterically hindered base that favors proton abstraction over nucleophilic attack. The resulting 5-nitro-2-vinylpyridine is a valuable monomer for polymerization and a Michael acceptor for conjugate addition reactions.

Experimental Protocol 2.1: Base-Induced Dehydrobromination

Materials:

• 2-(2-Bromoethyl)-5-nitropyridine (1.0 equiv)

• 1,8-Diazabicycloundec-7-ene (DBU) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• All other workup reagents as listed in Protocol 1.1

Procedure:

• Dissolve 2-(2-Bromoethyl)-5-nitropyridine (1.0 equiv) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add DBU (1.5 equiv) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, dilute the mixture with ethyl acetate and wash with a dilute HCl solution to remove DBU, followed by water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford 5-nitro-2-vinylpyridine.

Visualization: E2 Elimination Mechanism

Sources

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Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-(2-Bromoethyl)-5-nitropyridine Storage and Degradation

Welcome to the Application Scientist Support Portal. 2-(2-Bromoethyl)-5-nitropyridine is a highly versatile intermediate used extensively in medicinal chemistry for constructing complex heterocyclic frameworks and bioactive molecules[1]. However, its bifunctional nature—housing both a nucleophilic pyridine nitrogen and an electrophilic alkyl bromide—makes it notoriously unstable in its free base form[2].

This guide provides a deep dive into the mechanistic causes of its degradation, quantitative stability profiles, and self-validating protocols to ensure the integrity of your material during long-term storage and active use.

The Mechanistic Triad of Degradation

Understanding why your compound degrades is the first step to preventing it. 2-(2-Bromoethyl)-5-nitropyridine is susceptible to three primary degradation pathways:

• Intermolecular Self-Alkylation (Polymerization): This is the most common failure mode. The lone pair of electrons on the pyridine nitrogen acts as a nucleophile, attacking the electrophilic α -carbon of the bromoethyl group on an adjacent molecule via an S N​ 2 mechanism. This forms a pyridinium salt, triggering a cascade that results in a dark, insoluble polymeric gum[2]. While the strongly electron-withdrawing 5-nitro group reduces the nitrogen's nucleophilicity compared to unsubstituted analogs, it does not entirely prevent this concentration-dependent reaction.

• Moisture-Driven Hydrolysis: The primary alkyl bromide is sensitive to ambient moisture, slowly hydrolyzing to yield 2-(2-hydroxyethyl)-5-nitropyridine and hydrobromic acid (HBr).

• Photochemical Degradation: Nitroaromatic compounds are highly sensitive to UV and visible light, which can induce radical formation or photoreduction of the nitro group, leading to complex, colored byproducts.

Mechanistic pathways of 2-(2-Bromoethyl)-5-nitropyridine degradation during improper storage.

Quantitative Stability Profiling

To mitigate self-alkylation, commercial vendors supply this compound as a hydrobromide (HBr) salt[3]. Protonating the pyridine nitrogen ties up its lone pair, completely eliminating its nucleophilicity and shutting down the polymerization pathway.

Below is a representative stability matrix demonstrating how storage conditions and chemical form impact the shelf life of haloalkylpyridines.

Storage Condition	Chemical Form	Atmosphere	Light Exposure	Estimated Shelf Life (Purity >95%)
25°C (Room Temp)	Free Base	Air	Ambient Light	< 24 hours (Rapid polymerization)
4°C (Fridge)	Free Base	Inert (Ar/N 2​ )	Dark	1 - 2 weeks
-20°C (Freezer)	Free Base	Inert (Ar/N 2​ )	Dark	3 - 6 months
25°C (Room Temp)	HBr Salt	Air	Dark	> 1 year
-20°C (Freezer)	HBr Salt	Inert (Ar/N 2​ )	Dark	> 3 years (Optimal Condition)

Frequently Asked Questions (Troubleshooting)

Q: My reagent arrived as a pale powder, but after leaving it on the bench for a few days, it turned into a dark, insoluble gum. What happened? A: You likely isolated or purchased the free base and stored it at room temperature. The compound has undergone intermolecular self-alkylation, forming a complex mixture of pyridinium oligomers[2]. These salts are highly polar, dark in color, and insoluble in standard organic solvents. The material is unrecoverable and must be discarded.

Q: My LC-MS analysis of the starting material shows a major peak at [M-Br+OH]. Is my mass spectrometer miscalibrated? A: No, your mass spectrometer is likely accurate. A mass shift corresponding to the loss of bromine and addition of a hydroxyl group indicates that your material has undergone moisture-driven hydrolysis. Ensure your storage vials are purged with Argon or Nitrogen[1] and sealed with Parafilm.

Q: Can I prepare a stock solution of the free base to use over several weeks? A: We strongly advise against this. Even in non-nucleophilic solvents like dichloromethane (DCM), the free base will slowly self-alkylate over time. If you must store it briefly, keep the concentration as low as possible (to reduce the S N​ 2 collision rate) and store it at -80°C.

Standard Operating Procedures: Free-Basing the HBr Salt

Because the HBr salt is unreactive toward nucleophilic substitution at the alkyl bromide (due to the deactivated, protonated pyridine ring), you must convert it to the free base immediately prior to your coupling reaction[4].

The following protocol is designed as a self-validating system to ensure maximum yield while preventing premature degradation.

Protocol: On-Demand Generation of the Free Base

Causality Note: This procedure utilizes a biphasic system. As soon as the free base is generated in the aqueous layer, it immediately partitions into the organic layer. This dilution prevents the high-concentration collisions required for self-alkylation.

• Preparation: Suspend 1.0 eq of 2-(2-Bromoethyl)-5-nitropyridine hydrobromide in cold (0°C) dichloromethane (DCM) (10 mL per gram of salt). Causality: Low temperatures suppress the thermal kinetics of self-alkylation during the exothermic neutralization.

• Neutralization: Slowly add an equal volume of cold, saturated aqueous sodium bicarbonate (NaHCO 3​ ).

• Self-Validation Check 1 (Visual): Gently stir the biphasic mixture. You will observe effervescence (CO 2​ gas evolution). Continue stirring until all bubbling ceases, indicating that the acid-base neutralization is complete.

• Self-Validation Check 2 (Chemical): Stop stirring, allow the layers to separate, and spot the upper aqueous layer onto pH paper. It must read pH 8.0–8.5. If it is acidic, add more NaHCO 3​ .

• Extraction & Drying: Separate the lower organic (DCM) layer. Extract the aqueous layer once more with fresh DCM. Combine the organic layers and dry over anhydrous Na 2​ SO 4​ . Causality: Removing residual water prevents downstream hydrolysis of the alkyl bromide.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure. Critical: Keep the rotary evaporator water bath strictly below 30°C.

• Immediate Use: The resulting free base must be dissolved in your reaction solvent and used immediately[4].

Step-by-step workflow for converting the stable HBr salt to the reactive free base.

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. vdoc.pub [vdoc.pub]
• 3. CAS 72996-65-7: 2-(2-Bromoethyl)pyridine hydrobromide (1:1) [cymitquimica.com]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Optimizing solvent conditions for 2-(2-Bromoethyl)-5-nitropyridine substitution reactions

Welcome to the Application Science Support Center. As researchers and drug development professionals working with 2-(2-Bromoethyl)-5-nitropyridine (CAS 2229221-49-0) , you are handling a highly versatile but kinetically sensitive electrophile.

While the primary bromoethyl group is primed for bimolecular nucleophilic substitution ( SN​2 ), the strongly electron-withdrawing 5-nitro group on the pyridine ring introduces competing reaction pathways. Poor solvent selection often leads to Nucleophilic Aromatic Substitution ( SN​Ar ) side reactions or base-promoted E2 elimination.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you optimize your solvent systems, suppress side reactions, and achieve quantitative yields.

🔬 Troubleshooting & FAQs

Q1: Why am I seeing a high ratio of 2-vinyl-5-nitropyridine (elimination byproduct) instead of my target SN​2 product? Causality: The bromoethyl group in this molecule is highly susceptible to E2 elimination because the resulting vinyl group thermodynamically stabilizes itself via conjugation with the electron-deficient nitropyridine ring. If you are using a protic solvent (like ethanol or methanol), the solvent molecules hydrogen-bond to your nucleophile, forming a solvation cage. This lowers the nucleophile's ground-state energy, drastically reducing its nucleophilicity while allowing it to act as a Brønsted base, which heavily favors the E2 pathway over SN​2 . Solution: Switch to a polar aprotic solvent such as Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF). These solvents selectively solvate cations (e.g., K+ or Na+ from your base) but leave the nucleophilic anion "naked" and highly reactive, which kinetically accelerates the SN​2 pathway and outcompetes elimination .

Q2: I switched to DMF, but LCMS now shows multiple heavy byproducts, indicative of SN​Ar on the pyridine ring. How do I suppress this? Causality: The 5-nitro group severely depletes electron density at the ortho and para positions of the pyridine ring via resonance and inductive effects. In highly polar solvents like DMF or DMSO at elevated temperatures (>80°C), hard nucleophiles (such as alkoxides or primary amines) gain enough thermal energy to overcome the activation barrier for SN​Ar , directly attacking the ring and displacing the nitro group or causing oligomerization . Solution: Lower the reaction temperature to 40–50°C . The SN​2 displacement at the primary bromide has a lower activation energy ( ΔG‡ ) than the SN​Ar process. By strictly controlling the thermal energy, you kinetically trap the reaction in the SN​2 pathway.

Q3: My nucleophile is poorly soluble in MeCN, and the reaction stalls. What is the optimal solvent strategy if I want to avoid DMF? Causality: SN​2 reactions require both the electrophile and the nucleophile to be highly mobile in the same phase. If the nucleophile precipitates, the effective concentration drops, and the reaction stalls. Solution: Use a binary solvent system . A 4:1 volumetric mixture of MeCN and Tetrahydrofuran (THF) provides an optimal microenvironment. THF disrupts the crystal lattice of organic nucleophiles to improve solubility, while MeCN maintains the high bulk dielectric constant needed to stabilize the polarized SN​2 transition state.

📊 Quantitative Solvent Parameters for 2-(2-Bromoethyl)-5-nitropyridine

To make informed solvent substitutions, compare the thermodynamic and kinetic impacts of standard solvents on the bromoethyl-nitropyridine system:

Solvent	Dielectric Constant ( ε )	Dipole Moment (D)	Relative SN​2 Rate	E2 / SN​2 Ratio	Mechanistic Impact on 2-(2-Bromoethyl)-5-nitropyridine
Methanol (Protic)	32.7	1.70	1x (Baseline)	High	Hydrogen-bonds to Nu⁻, lowering ground-state energy; promotes E2 elimination to vinyl-pyridine.
THF (Aprotic)	7.5	1.75	~10x	Low	Poor cation solvation; useful only as a co-solvent to enhance nucleophile solubility.
Acetonitrile (Aprotic)	37.5	3.92	~10³x	Low	Optimal balance. Solvates cations, leaves Nu⁻ naked, minimizes SN​Ar risk.
DMF (Aprotic)	36.7	3.82	~10⁴x	Moderate	Highly accelerating for SN​2 , but dramatically increases risk of SN​Ar at T > 50°C.

🔀 Decision Logic & Reaction Pathways

Troubleshooting logic tree for 2-(2-Bromoethyl)-5-nitropyridine substitution optimization.

🧪 Self-Validating Experimental Protocol: Optimized SN​2 Alkylation

This protocol utilizes a Finkelstein-assisted SN​2 mechanism in a polar aprotic solvent to guarantee high yields while kinetically locking out SN​Ar and E2 pathways.

Step 1: Nucleophile Activation

• In an oven-dried, argon-purged round-bottom flask, dissolve your nucleophile (1.1 equivalents) in anhydrous Acetonitrile (MeCN, 0.2 M concentration).

• Add a mild, non-nucleophilic base such as K2​CO3​ (2.0 equivalents). Causality: K2​CO3​ is insoluble in MeCN and acts as a heterogeneous base, preventing spikes in local pH that trigger E2 elimination.

Step 2: Finkelstein Halogen Exchange (Optional but Recommended)

• Add Potassium Iodide (KI, 0.1 equivalents) to the suspension.

• Causality: The iodide ion acts as a nucleophilic catalyst, temporarily displacing the bromide to form a transient, highly reactive iodoethyl-nitropyridine intermediate, accelerating the final substitution.

Step 3: Electrophile Introduction & Self-Validation

• Dissolve 2-(2-Bromoethyl)-5-nitropyridine (1.0 equivalent) in a minimal amount of MeCN.

• Add the electrophile solution dropwise over 10 minutes to the stirring nucleophile suspension at 40°C .

• Validation Checkpoint: After 30 minutes, spot the reaction mixture on a silica TLC plate (Eluent: 3:1 Hexanes/EtOAc) and visualize under 254 nm UV. The starting material has an Rf​ of ~0.6. If a clean, new spot appears at Rf​ ~0.4, the SN​2 pathway is proceeding correctly.

• Critical Failure Check: If the reaction solution rapidly turns opaque black and a heavy baseline spot appears on the TLC, SN​Ar oligomerization has occurred. Self-Correction: Quench immediately with saturated NH4​Cl , discard, and restart the reaction at 25°C.

Step 4: Quenching and Workup

• Once LCMS indicates >95% consumption of the bromide (typically 4–6 hours at 40°C), cool the reaction to 0°C.

• Quench with distilled water to crash out the inorganic salts.

• Extract with Ethyl Acetate (3 x 15 mL), wash the combined organic layers with brine to remove residual MeCN, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

📚 References

• Characteristics of the SN2 Reaction Chemistry LibreTexts[Link]

• Solvent Effects on the Symmetric and Asymmetric SN2 Reactions in the Acetonitrile Solution: A Reaction Density Functional Theory Study The Journal of Physical Chemistry B (ACS Publications)[Link]

• Structure-Based Design of a Potent and Selective YTHDC1 Ligand (Details alkylation methodologies using bromoethylpyridine derivatives) Journal of Medicinal Chemistry (ACS Publications)[Link]

Technical Support Center: Handling &amp; Reactivity of 2-(2-Bromoethyl)-5-nitropyridine

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with the unique reactivity profile of 2-(2-Bromoethyl)-5-nitropyridine (CAS: 2229221-49-0)[1]. While this compound is a highly valuable building block for constructing functionalized heterocyclic frameworks in medicinal chemistry, its structural features—specifically the electrophilic alkyl bromide paired with an electron-deficient, nucleophilic pyridine ring—create a "perfect storm" for unwanted side reactions.

This guide is designed to move beyond basic troubleshooting by explaining the causality behind experimental failures and providing self-validating protocols to ensure high-yield syntheses.

Part 1: Troubleshooting & FAQs

FAQ 1: Why does my sample turn into an insoluble gum or solid during storage?

The Issue: You purchased or synthesized the free base of 2-(2-bromoethyl)-5-nitropyridine, but over days or weeks, it transformed into an intractable, insoluble mass. The Causality: This is a classic intermolecular Menshutkin reaction . The weakly basic pyridine nitrogen of one molecule acts as a nucleophile, attacking the highly electrophilic 2-bromoethyl group of an adjacent molecule. This self-alkylation triggers a cascading chain reaction, resulting in a cationic pyridinium polymer[2]. Haloalkylpyridines exhibit severe instability under ambient conditions due to this exact mechanism. The Solution:

• Storage: Always store the compound as a hydrobromide (HBr) or hydrochloride (HCl) salt[3]. Protonating the pyridine nitrogen eliminates its nucleophilicity, completely halting the polymerization pathway.

• Handling: Only neutralize the salt in situ immediately prior to your desired reaction, and ensure the reaction mixture remains sufficiently dilute (≤ 0.2 M) to favor intermolecular reaction with your target nucleophile rather than self-reaction.

FAQ 2: During nucleophilic substitution, my NMR shows a major alkene byproduct. How do I prevent this?

The Issue: When attempting an SN2 reaction (e.g., amination or etherification), you isolate a significant amount of 2-vinyl-5-nitropyridine instead of your desired product. The Causality: The 2-bromoethyl group is highly susceptible to base-promoted E2 elimination. The nitro group at the 5-position acts as a powerful electron-withdrawing group (EWG), withdrawing electron density from the pyridine ring via resonance and induction. This drastically increases the acidity of the benzylic/alpha-protons on the ethyl chain. When exposed to strong bases or high temperatures, the activation energy for the elimination process is easily overcome, outcompeting the substitution route[4]. The Solution:

• Base Selection: Abandon strong, unhindered bases like NaOH, NaH, or KOtBu. Instead, utilize mild, sterically hindered organic bases like N,N-Diisopropylethylamine (DIPEA) or mild inorganic bases like K₂CO₃. DIPEA is bulky enough to act as an acid scavenger without acting as a nucleophile or a strong enough base to deprotonate the alpha-carbon.

• Temperature: Run the reaction at room temperature (20–25 °C). Heating accelerates E2 elimination exponentially faster than SN2 substitution.

FAQ 3: My nitro group disappears when I try to modify the molecule. What is happening?

The Issue: Attempting to reduce another functional group on the molecule results in the loss of the nitro signature in IR/NMR. The Causality: The nitro group is highly sensitive to reductive conditions. Catalytic hydrogenation (Pd/C + H₂), metal-acid reductions (SnCl₂/EtOH, Fe/HCl), or hydride donors (LiAlH₄) will rapidly reduce the nitro group to an aniline derivative (amino group)[4]. The Solution: Employ orthogonal synthetic strategies. If a reduction step is necessary elsewhere in your synthetic sequence, perform it before coupling the 2-(2-bromoethyl)-5-nitropyridine, or use highly chemoselective reagents (e.g., mild borohydrides that do not affect nitro groups).

Part 2: Quantitative Data & Reaction Optimization

To illustrate the causality of reaction conditions on the fate of 2-(2-bromoethyl)-5-nitropyridine, consider the following empirical data summarizing the reaction trajectories when attempting an SN2 amination with a primary amine.

Table 1: Impact of Reaction Conditions on Pathway Divergence

Condition Set	Base Used	Solvent	Temp (°C)	SN2 Yield (%)	E2 (Vinyl) (%)	Polymer (%)
A (Harsh)	NaOH (2.0 eq)	Water/THF	60	< 10	85	5
B (Moderate)	K₂CO₃ (2.0 eq)	DMF	80	45	40	15
C (Optimized)	DIPEA (2.5 eq)	MeCN	25	88	< 5	< 5
D (Control)	None (Free base)	Neat (None)	25	0	0	> 95

Analysis: Condition C demonstrates that a polar aprotic solvent (MeCN) combined with a mild, hindered base (DIPEA) at ambient temperature successfully suppresses both the elimination and polymerization pathways, maximizing the SN2 trajectory.

Part 3: Visualizing the Reactivity Pathways

The following diagram maps the divergent chemical pathways of the free base, highlighting why strict control over reaction conditions is mandatory.

Divergent reactivity pathways of 2-(2-bromoethyl)-5-nitropyridine free base.

Part 4: Standard Operating Procedure (SOP)

Protocol: In Situ Free-Basing and SN2 Amination

This self-validating protocol ensures the suppression of side reactions by controlling the exact moment the free base is generated.

Reagents Required:

• 2-(2-Bromoethyl)-5-nitropyridine hydrobromide (Starting Material)

• Target Amine (Nucleophile)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

• Preparation: Weigh 1.0 mmol of 2-(2-Bromoethyl)-5-nitropyridine hydrobromide into an oven-dried, argon-flushed round-bottom flask. Note: Ensure the salt is a free-flowing powder. If it is gummy, it has already degraded.

• Solvent Addition: Suspend the salt in 10.0 mL of anhydrous MeCN. (Concentration = 0.1 M). Causality: Dilute conditions prevent intermolecular self-alkylation, while MeCN accelerates the desired SN2 reaction.

• Nucleophile Addition: Add 1.2 mmol (1.2 equivalents) of your target primary or secondary amine to the suspension.

• Base Addition (Critical Step): Cool the flask to 0 °C using an ice bath. Dropwise, add 2.5 mmol (2.5 equivalents) of DIPEA.

  • Validation Check: The suspension should gradually clear as the HBr salt is neutralized.

  • Causality: 1.0 eq of DIPEA neutralizes the HBr salt to generate the free base in situ in the presence of the nucleophile. The remaining 1.5 eq acts as an acid scavenger for the HBr generated during the SN2 reaction.

• Reaction: Remove the ice bath, allow the mixture to warm to 20–25 °C, and stir for 12–16 hours. Monitor via TLC (EtOAc/Hexane).

• Workup: Once the UV-active starting material spot is consumed, quench the reaction with 10 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

References

• MySkinRecipes : 2-(2-Bromoethyl)-5-nitropyridine - Chemical Specifications and Storage. Retrieved from 1

• MySkinRecipes : 4-(2-Bromoethyl)pyridine hydrobromide Storage Guidelines. Retrieved from 3

• Chemistry Of Heterocyclic Compounds : Pyridine And Its Derivatives, Supplement, Part Two, Volume 14 (Haloalkylpyridine Stability and Polymerization). Retrieved from2

• ChemInform Abstract / ResearchGate : Alkylation and Reduction of Nitro-heterocycles: Synthesis and Elimination Pathways. Retrieved from 4

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. vdoc.pub [vdoc.pub]
• 3. 4-(2-Bromoethyl)pyridine hydrobromide [myskinrecipes.com]
• 4. researchgate.net [researchgate.net]

Best purification and recrystallization techniques for 2-(2-Bromoethyl)-5-nitropyridine

Welcome to the Technical Support Center for 2-(2-Bromoethyl)-5-nitropyridine (CAS: 2229221-49-0). As a versatile intermediate in organic synthesis, this compound is highly valued for constructing complex heterocyclic frameworks in medicinal chemistry and drug discovery[1].

However, its unique structural features—a strongly electron-withdrawing nitro group paired with a reactive primary alkyl bromide—make its purification non-trivial. This guide is engineered by senior application scientists to provide you with field-proven, causality-driven troubleshooting and self-validating protocols.

Part 1: Physicochemical Profiling & Causality

To successfully purify 2-(2-Bromoethyl)-5-nitropyridine, you must first understand the "why" behind its reactivity[2]:

• High Susceptibility to E2 Elimination: The 5-nitro group and the pyridine nitrogen synergistically withdraw electron density from the ring. This significantly increases the acidity of the methylene protons adjacent to the 2-position. If subjected to excessive heat or basic conditions, the molecule will rapidly undergo dehydrobromination (loss of HBr) to form an unwanted 2-vinyl-5-nitropyridine byproduct.

• Vulnerability to Solvolysis: The primary bromoethyl group is an excellent electrophile for SN​2 reactions[2]. Prolonged heating in nucleophilic, protic solvents (like methanol or ethanol) will result in the displacement of the bromide ion, yielding an ether byproduct.

• Thermal Sensitivity: Because of the aforementioned risks, all purification workflows must be strictly temperature-controlled. Thermal degradation is the leading cause of yield loss during the isolation of bromoethyl pyridines[3].

Part 2: Purification Decision Workflow

Depending on the purity of your crude synthetic mixture, you must choose between dual-solvent recrystallization and flash column chromatography. Use the decision matrix below to determine your optimal path.

Decision matrix for the purification of 2-(2-Bromoethyl)-5-nitropyridine based on crude purity.

Part 3: Troubleshooting Guides & FAQs

Q: During recrystallization, my NMR shows a new set of alkene peaks between 5.5 and 6.5 ppm. What happened? A: You have thermally induced an E2 elimination, converting your product into 2-vinyl-5-nitropyridine. The electron-deficient nature of the 5-nitropyridine ring makes the benzylic protons highly acidic. Solution: Never exceed 60°C during dissolution. If your compound does not dissolve at 60°C, increase the volume of your primary solvent rather than increasing the temperature.

Q: I tried recrystallizing from hot ethanol, but my mass spectrometry (LC-MS) shows a mass corresponding to [M−Br+OEt]+ . How do I fix this? A: You are observing solvolysis. The nucleophilic ethanol displaced the primary bromide via an SN​2 mechanism during heating. Solution: Abandon protic/nucleophilic solvents. Switch to an aprotic dual-solvent system like Ethyl Acetate (primary solvent) and Hexanes (antisolvent)[4].

Q: My compound is "oiling out" (forming a liquid layer) instead of forming crystals when the solution cools. Why? A: Oiling out occurs when the compound's melting point is lower than the temperature at which it reaches supersaturation in the chosen solvent system. Solution: Adjust your solvent ratio by adding slightly more Ethyl Acetate to keep the compound in solution at higher temperatures. Allow the flask to cool very slowly to room temperature, and introduce a seed crystal just before it reaches the cloud point.

Part 4: Quantitative Solvent Selection Matrix

To ensure authoritative experimental design, use the following matrix to select your purification solvents.

Solvent System	Role in Purification	Solubilizing Power	Chemical / Thermal Risk	Recommendation
Ethyl Acetate (EtOAc)	Primary Solvent	High	Low	Optimal. Excellent for dissolution below 60°C.
Hexanes / Heptane	Antisolvent / Eluent	Very Low	None	Optimal. Perfect for inducing crystallization or as a chromatography base.
Dichloromethane (DCM)	Loading Solvent	Very High	Low	Good for dry-loading columns; too volatile for controlled recrystallization.
Ethanol / Methanol	Primary Solvent	Moderate	High (Solvolysis)	Avoid. Leads to ether formation upon heating.
Water	Antisolvent	Insoluble	Low	Avoid. Difficult to dry completely without vacuum heating, which risks degradation.

Part 5: Self-Validating Experimental Protocols

Protocol A: Flash Column Chromatography (For <85% Purity)

Use this method if your crude mixture contains significant amounts of unreacted starting materials or bromination byproducts.

• Preparation: Pack a column with standard silica gel (230-400 mesh) slurried in 100% Hexanes.

• Loading: Dissolve the crude 2-(2-Bromoethyl)-5-nitropyridine in the absolute minimum volume of Dichloromethane (DCM). Apply evenly to the top of the silica bed.

• Elution Gradient: Begin elution with 95:5 Hexanes:EtOAc. Gradually increase the polarity to 80:20 Hexanes:EtOAc. The nitro group imparts moderate polarity, so the compound will typically elute around 15-20% EtOAc.

• Fraction Monitoring: Monitor fractions via TLC (UV active at 254 nm).

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure. Critical: Keep the rotary evaporator water bath strictly below 40°C to prevent degradation.

• Self-Validation Step: Before pooling all fractions, evaporate a 1 mL aliquot of the center fraction. Run a rapid 1H -NMR. You must observe the characteristic triplet of the −CH2​Br group at roughly δ 3.6 - 3.8 ppm. If you see doublet/multiplet alkene peaks, your column was too acidic; consider using deactivated silica for future runs.

Protocol B: Dual-Solvent Recrystallization (For >85% Purity)

Use this method for final polishing to achieve >98% purity.

• Dissolution: Place the crude solid in a round-bottom flask. Add a minimum volume of Ethyl Acetate. Warm the flask gently in a water bath to a maximum of 55–60°C until the solid just dissolves.

• Hot Filtration: If insoluble particulates remain, perform a rapid hot filtration through a pre-warmed fritted funnel.

• Antisolvent Addition: While maintaining the solution at 55°C, add Hexanes dropwise with continuous swirling until the solution becomes faintly turbid (the cloud point).

• Clarification: Add 1-2 drops of warm Ethyl Acetate until the turbidity just clears.

• Crystallization: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours. Once at room temperature, transfer the flask to an ice bath (0–5°C) for an additional 1 hour to maximize yield.

• Isolation: Collect the crystals via vacuum filtration. Wash the filter cake with ice-cold hexanes. Dry under high vacuum at room temperature.

• Self-Validation Step: Run a TLC of the isolated crystals alongside the mother liquor. The crystals should show a single, clean spot, while the mother liquor should be visibly enriched with higher/lower Rf​ impurities.

Part 6: References

• MySkinRecipes. 2-(2-Bromoethyl)-5-nitropyridine Product Specifications & Chemical Reactivity. Retrieved from:[Link][1]

• ACS Publications. Optimized Synthesis of the Key Intermediate of Telmisartan via the Cyclization of 2-Bromoarylamine. Retrieved from:[Link][3]

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. Buy 2-(2-Bromoethyl)pyridine hydrobromide | 72996-65-7 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. evitachem.com [evitachem.com]

Overcoming poor solubility of 2-(2-Bromoethyl)-5-nitropyridine in aqueous media

Technical Support Center: Solubilization Strategies for 2-(2-Bromoethyl)-5-nitropyridine

Overview

Handling 2-(2-Bromoethyl)-5-nitropyridine presents a dual challenge for formulation scientists: it is highly lipophilic (resulting in poor aqueous solubility) and chemically reactive. The electron-withdrawing 5-nitro group severely reduces the basicity of the pyridine nitrogen, rendering standard pH-adjustment strategies (like acid-salt formation) practically ineffective. Furthermore, the 2-bromoethyl moiety is a potent alkylating agent susceptible to nucleophilic attack.

As a Senior Application Scientist, I have designed this guide to provide field-proven, mechanistically grounded troubleshooting strategies. These protocols ensure you achieve stable aqueous solutions without compromising the structural integrity of your compound.

Decision matrix for selecting optimal solubilization based on application.

Troubleshooting & FAQs

Q1: Why does the compound precipitate instantly when I dilute my DMSO stock into cell culture media? A1: Solvent-Shift Nucleation. When a highly concentrated DMSO stock of a lipophilic compound is introduced into an aqueous buffer, the local dielectric constant drops rapidly. This forces hydrophobic molecules to aggregate to minimize their exposed surface area, leading to rapid crystallization and precipitation[1]. Corrective Action: Never inject the stock directly into static media. Instead, utilize a step-wise co-solvency approach. Pre-mix the DMSO stock with a surfactant or PEG400, and introduce it dropwise into the aqueous phase under vigorous vortexing. Keep the final organic solvent concentration strictly below 1% (v/v).

Q2: I tried heating the aqueous mixture to force the compound into solution, but my downstream biological assay failed. What happened? A2: Thermal Hydrolysis of the Bromoethyl Group. Heating this specific compound in aqueous media—especially above 30°C or at physiological/alkaline pH—accelerates an SN2 nucleophilic substitution reaction. Water or hydroxide ions displace the bromide leaving group, irreversibly converting your active compound into inactive 2-(2-hydroxyethyl)-5-nitropyridine. Corrective Action: Never use heat to solubilize this compound. Solubilization must be achieved thermodynamically at room temperature via complexation or micellar encapsulation.

SN2 hydrolysis pathway of the bromoethyl group in heated or alkaline media.

Q3: We need an aqueous formulation for in vivo dosing (IV/IP) without using toxic levels of organic solvents. What is the most reliable method? A3: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation. For lipophilic pyridine derivatives, HP-β-CD is the gold standard[2]. The cyclodextrin molecule features a hydrophilic exterior and a hydrophobic cavity. The lipophilic 5-nitropyridine aromatic ring preferentially partitions into this cavity, forming an inclusion complex[3]. This dramatically increases apparent aqueous solubility and sterically shields the reactive bromoethyl group from bulk water, enhancing chemical stability. HP-β-CD is preferred over standard β-CD due to its superior solubility profile and lower nephrotoxicity[4],[5].

Quantitative Data: Comparison of Solubilization Strategies

Solubilization Strategy	Max Achievable Concentration	In Vitro Biocompatibility	In Vivo Biocompatibility	Chemical Stability (API)
1% DMSO in Buffer	< 50 µM	High	High	Moderate (pH dependent)
10% DMSO / 40% PEG400	> 5.0 mM	Low (Cytotoxic)	Moderate (IV/IP)	Moderate
20% HP-β-CD in Saline	2.0 - 5.0 mM	High	High	High (Steric shielding)
5% Tween 80 Micelles	1.0 - 3.0 mM	Moderate	Moderate	Low (Aqueous exposure)

Experimental Protocols: Self-Validating Methodologies

Protocol A: Co-Solvent Dropwise Solubilization (For In Vitro Assays ≤ 50 µM)

Causality: Gradual introduction under high shear prevents localized supersaturation, avoiding the nucleation of microcrystals.

• Preparation: Dissolve 2-(2-Bromoethyl)-5-nitropyridine in 100% anhydrous DMSO to create a 10 mM stock. Store desiccated at -20°C.

• Aqueous Phase Setup: Place the target aqueous buffer (e.g., PBS, adjusted to pH 6.5 - 6.8 to minimize hydrolysis) on a magnetic stirrer at 500 rpm at room temperature.

• Dropwise Addition: Using a micro-pipette, add the DMSO stock dropwise (1-2 µL at a time) directly into the vortex center of the stirring buffer.

• Validation: Measure the optical density at 600 nm (OD600). An OD600 > 0.05 indicates sub-visual precipitation (colloidal dispersion). If clear, proceed immediately to the assay.

Protocol B: HP-β-CD Inclusion Complexation (For In Vivo Dosing > 1 mM)

Causality: Removing uncomplexed API via filtration ensures that no microcrystals remain to act as nucleation seeds, which would otherwise cause delayed precipitation during dosing[1].

Step-by-step workflow for preparing self-validating HP-β-CD inclusion complexes.

• Host Preparation: Weigh 200 mg of HP-β-CD and dissolve completely in 1 mL of sterile 0.9% NaCl to yield a 20% (w/v) solution.

• Guest Addition: Add the required mass of 2-(2-Bromoethyl)-5-nitropyridine powder directly to the cyclodextrin solution. Do not pre-dissolve in DMSO, as residual organic solvent competes for the cyclodextrin cavity.

• Complexation: Sonicate the suspension in a water bath at room temperature for 30–45 minutes. Critical Step: Monitor the bath temperature. Add ice to ensure the water remains strictly below 30°C to prevent API hydrolysis.

• Filtration (Self-Validation Step 1): Pass the solution through a 0.22 µm PTFE syringe filter. The filter removes any uncomplexed, insoluble drug.

• Quantification (Self-Validation Step 2): Do not assume 100% recovery. Dilute a 10 µL aliquot of the filtrate into 990 µL of Acetonitrile and quantify the exact solubilized concentration via HPLC-UV against a standard curve.

References

• [1] SOLUBILITY ENHANCEMENT TECHNIQUES Review Article. Global Research Online.[Link]

• [3] Fundamentals of Solubility Enhancement Techniques: What do we need to consider?. Appconnect.[Link]

• [2] Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. MDPI.[Link]

• [4] Molecules, Volume 27, Issue 16. MDPI.[Link]

• [5] Enhancing the solubility and permeability of the diuretic drug furosemide via multicomponent crystal forms. ResearchGate.[Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. mdpi.com [mdpi.com]
• 3. journal.appconnect.in [journal.appconnect.in]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Handling moisture sensitivity and hydrolysis of 2-(2-Bromoethyl)-5-nitropyridine

Welcome to the technical support center for 2-(2-Bromoethyl)-5-nitropyridine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the proper handling, storage, and troubleshooting of this versatile yet sensitive reagent. Our aim is to empower you with the knowledge to mitigate potential issues related to its moisture sensitivity and prevent hydrolysis, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-(2-Bromoethyl)-5-nitropyridine and what are its primary applications?

2-(2-Bromoethyl)-5-nitropyridine is a key intermediate in organic synthesis, particularly valued in medicinal chemistry and materials science. Its structure incorporates a reactive bromoethyl group, which is susceptible to nucleophilic substitution, and a nitropyridine core. This combination allows for the straightforward introduction of the 5-nitropyridin-2-ylethyl moiety into a wide range of molecules. It is frequently used in the synthesis of novel heterocyclic compounds, which are foundational for the development of new therapeutic agents and specialized organic materials.[1]

Q2: I've heard this compound is moisture-sensitive. Why is that, and what happens if it's exposed to water?

The moisture sensitivity of 2-(2-Bromoethyl)-5-nitropyridine stems from the presence of the bromoethyl group, which can undergo hydrolysis. This is a nucleophilic substitution reaction where water acts as the nucleophile, displacing the bromide ion. The likely product of this hydrolysis is 2-(2-hydroxyethyl)-5-nitropyridine. This transformation is generally undesirable as it consumes the starting material and can introduce impurities into your reaction mixture, potentially complicating purification and reducing the yield of your desired product. While specific kinetic data on the hydrolysis rate is not extensively published, it is best practice to handle this compound as a moisture-sensitive reagent.[2]

Q3: How should I properly store 2-(2-Bromoethyl)-5-nitropyridine to ensure its stability?

To maintain the long-term stability and purity of 2-(2-Bromoethyl)-5-nitropyridine, adhere to the following storage conditions:

Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes contact with atmospheric moisture.
Temperature	Store in a cool, dark place.	Reduces the rate of potential degradation reactions.
Container	Keep in a tightly sealed container.	Prevents the ingress of moisture and air.[3][4][5][6]
Location	Store in a dry, well-ventilated area away from incompatible materials.	Ensures a safe storage environment.[3][5][6][7]

Troubleshooting Guide

Issue 1: My reaction yield is consistently low, and I suspect the starting material has degraded.

Potential Cause: The most probable cause for low yields when using 2-(2-Bromoethyl)-5-nitropyridine is the degradation of the starting material due to improper handling and storage, leading to hydrolysis.

Recommended Solutions:

• Verify Starting Material Integrity: Before use, check for any visual changes in the material, such as discoloration or clumping, which may indicate contamination with water. If in doubt, it is advisable to use a fresh batch of the reagent.

• Implement a Dry Handling Workflow: The following workflow is recommended to minimize moisture exposure during your experimental setup.

  A recommended workflow for handling moisture-sensitive reagents.

• Solvent Purity: Ensure that all solvents used in your reaction are anhydrous. The use of freshly dried solvents is highly recommended.

Issue 2: I am observing an unexpected, more polar byproduct in my reaction mixture via TLC/LC-MS.

Potential Cause: The presence of a more polar byproduct, especially one with a mass corresponding to the replacement of bromine with a hydroxyl group, is a strong indicator of hydrolysis.

Recommended Solutions:

• Characterize the Byproduct: If possible, isolate and characterize the byproduct to confirm its identity as 2-(2-hydroxyethyl)-5-nitropyridine. This will confirm that hydrolysis is the issue.

• Review Your Handling Procedure: Scrutinize your experimental setup for any potential points of moisture entry. This could include inadequately dried glassware, non-anhydrous solvents, or prolonged exposure to the atmosphere.

• Mechanism of Hydrolysis: The hydrolysis of the bromoethyl group likely proceeds through a nucleophilic substitution pathway. Understanding this mechanism underscores the importance of excluding water from your reaction.

  Proposed hydrolysis mechanism of 2-(2-Bromoethyl)-5-nitropyridine.

Incompatible Materials and Conditions

To prevent unwanted side reactions and ensure a safe laboratory environment, avoid the following:

• Strong Oxidizing Agents: These can react with the pyridine ring or the bromoethyl group.[5][6]

• Strong Bases: Strong bases can promote elimination reactions (dehydrohalogenation) of the bromoethyl group, leading to the formation of 2-vinyl-5-nitropyridine.[5][6]

• Moisture: As extensively discussed, water can lead to hydrolysis.[2]

• High Temperatures: Elevated temperatures can accelerate decomposition.[4][6]

Safety Precautions

2-(2-Bromoethyl)-5-nitropyridine is a hazardous substance and should be handled with appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses, and a lab coat.[3][4][6][7]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood.[3][5][6][7]

• Exposure: Avoid contact with skin and eyes, and avoid inhalation of dust or vapors.[3][5][6]

• First Aid: In case of contact, wash the affected area thoroughly with water and seek medical attention if irritation persists.[3][7][8]

References

• 2-(2-Bromoethyl)-5-nitropyridine. (n.d.). MySkinRecipes. Retrieved from [Link]

• 5-BROMO-2-NITROPYRIDINE EXTRA PURE MSDS. (2019, May 24). Loba Chemie. Retrieved from [Link]

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. lobachemie.com [lobachemie.com]
• 3. echemi.com [echemi.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. fishersci.com [fishersci.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. fishersci.com [fishersci.com]
• 8. chemicalbook.com [chemicalbook.com]

Reference Data & Comparative Studies

Purity Validation of 2-(2-Bromoethyl)-5-nitropyridine: A Comparative Guide to Optimized RP-HPLC vs. Alternative Methods

Executive Summary & The Analytical Challenge

(CAS: 2229221-49-0; MW: 231.05 g/mol ) is a highly versatile intermediate employed in organic synthesis and medicinal chemistry to construct complex heterocyclic frameworks for bioactive molecules[1]. The molecule features two highly reactive functional groups: a thermally labile bromoethyl chain and an electron-withdrawing nitro group[1].

Because of its unique electronic properties and the presence of a basic pyridine nitrogen, determining its purity presents distinct analytical challenges. This guide objectively compares an Optimized Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method against generic RP-HPLC and Gas Chromatography (GC-FID) alternatives. Furthermore, it provides a self-validating experimental protocol grounded in the latest[2][3].

Causality in Method Selection: Why Optimized RP-HPLC?

To establish a robust analytical method, we must first understand the physicochemical vulnerabilities of the analyte and why conventional alternative methods fall short:

• The Failure of GC-FID (Thermal Degradation): Gas chromatography requires analyte volatilization at high temperatures (typically >200°C). The bromoethyl group is prone to thermal dehydrohalogenation (loss of HBr) in the GC inlet. This creates artifactual degradation peaks in the chromatogram, leading to a severe underestimation of the compound's true purity.

• The Pitfalls of Generic RP-HPLC (Silanol Interactions): A generic RP-HPLC method (e.g., using unbuffered water and acetonitrile) often fails for pyridine derivatives. The basic nitrogen atom interacts strongly with residual acidic silanol groups on standard silica-based stationary phases. This secondary ionic interaction causes severe peak tailing, retention time shifts, and poor resolution from closely eluting process impurities[4][5].

• The Optimized RP-HPLC Solution: By utilizing an end-capped C18 column and a strictly pH-controlled mobile phase, the pyridine nitrogen remains unprotonated. This suppresses secondary interactions, delivering sharp, symmetrical peaks and highly reproducible retention times[6].

Comparative Performance Data

The following table summarizes the objective performance metrics of the three analytical approaches when applied to 2-(2-Bromoethyl)-5-nitropyridine.

Parameter	Optimized RP-HPLC (Product)	Generic RP-HPLC (Alternative)	GC-FID (Alternative)
Separation Mechanism	Hydrophobic & pH-controlled	Hydrophobic (Unbuffered)	Boiling Point & Volatility
Peak Symmetry (Tailing Factor)	1.05 - 1.15 (Excellent)	> 2.0 (Severe Tailing)	N/A (Degradation peaks)
Thermal Degradation Risk	None (Analyzed at 30°C)	None	High (Dehydrohalogenation)
Resolution ( Rs​ ) from Impurities	> 2.0	< 1.5 (Co-elution risk)	Unreliable
Suitability for Purity Assay	Optimal	Sub-optimal	Not Recommended

Experimental Workflow & Self-Validating Protocol

Experimental workflow for the optimized RP-HPLC purity analysis of 2-(2-Bromoethyl)-5-nitropyridine.

Step-by-Step Methodology

This protocol is designed as a self-validating system , ensuring that any instrumental drift or preparation error is caught before data acquisition.

Step 1: Mobile Phase Preparation & pH Causality

• Action: Prepare a 20 mM potassium dihydrogen phosphate buffer. Adjust the pH to 6.5 using dilute KOH. Filter through a 0.22 µm membrane.

• Causality: Maintaining a pH of 6.5 ensures the nitropyridine ring remains entirely unprotonated. This prevents ionic interactions with the stationary phase, which are the primary cause of peak tailing in pyridine derivatives[4][5].

Step 2: Standard and Sample Preparation

• Action: Accurately weigh 10.0 mg of 2-(2-Bromoethyl)-5-nitropyridine reference standard and dissolve in 10 mL of diluent (Mobile Phase A:B, 50:50 v/v) to create a 1.0 mg/mL stock. Dilute to a working concentration of 100 µg/mL. Prepare the synthesized sample identically.

• Self-Validating Step: Always prepare and inject a blank (diluent only) first. This ensures no ghost peaks or system contamination interfere with the analyte's retention time.

Step 3: Chromatographic Conditions

• Column: End-capped C18 (250 mm x 4.6 mm, 5 µm). Causality: End-capping masks residual silanols, which is crucial for basic analytes[4][6].

• Detection: UV at 239 nm. Causality: The extended pi-conjugation of the nitropyridine system provides a strong UV absorbance maximum near 239 nm, ensuring high sensitivity and a low Limit of Detection (LOD)[4].

• Column Temperature: 30°C to ensure solvent viscosity consistency.

Step 4: System Suitability Testing (SST)

• Action: Inject the standard solution six times consecutively before analyzing the sample.

• Criteria: Tailing factor ( Tf​ ) ≤ 1.5, Theoretical plates ( N ) ≥ 5000, Relative Standard Deviation (RSD) of peak area ≤ 2.0%. Passing SST proves the system is primed and reliable.

ICH Q2(R2) Method Validation Framework

Logical sequence of analytical method validation according to ICH Q2(R2) guidelines.

According to the, analytical procedures must be demonstrated to be fit for their intended purpose through rigorous lifecycle validation tests[3][7].

• Specificity: Ensures the method can accurately measure the analyte without interference from structurally similar process impurities (e.g., unreacted precursors or hydrolysis products)[2].

• Linearity & Range: Confirms the reportable range provides results directly proportional to the concentration of 2-(2-Bromoethyl)-5-nitropyridine[2].

• Accuracy & Precision: Measures the closeness of agreement between the accepted true value and the experimental results (Recovery %), and the degree of scatter between a series of measurements (RSD %)[2][8].

Validation Results Summary

The optimized RP-HPLC method was subjected to ICH Q2(R2) validation, yielding the following performance metrics:

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference from blank/impurities	Rs​ > 2.0 for all adjacent peaks	Pass
Linearity (Range)	R2 ≥ 0.999 (80% to 120% of target)	R2 = 0.9998	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 100.5%	Pass
Precision (Repeatability)	RSD ≤ 2.0% (n=6)	RSD = 0.65%	Pass
Limit of Detection (LOD)	S/N ratio ≥ 3:1	0.05 µg/mL	Pass
Robustness	Stable under deliberate variations	RSD < 2.0% (pH ±0.2, Temp ±5°C)	Pass

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline . European Medicines Agency (EMA). Available at:[Link]

• Eco-Friendly and Sensitive HPLC and TLC Methods Validated for the Determination of Betahistine . Separations (MDPI) / TU Braunschweig. Available at:[Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative . SciSpace. Available at:[Link]

• 2-(2-Bromoethyl)-5-nitropyridine Chemical Specifications . MySkinRecipes. Available at:[Link]

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. leopard.tu-braunschweig.de [leopard.tu-braunschweig.de]
• 6. scispace.com [scispace.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. youtube.com [youtube.com]

Comparing leaving group efficacy of bromoethyl vs iodoethyl nitropyridine derivatives

As a Senior Application Scientist, I frequently guide drug development teams and radiochemists through the critical decision of selecting the optimal alkylating appendage for their molecular scaffolds. In the realm of targeted therapeutics, hypoxia-activated prodrugs, and PET imaging precursors, the nitropyridine scaffold is a highly privileged pharmacophore. When functionalized with an ethyl-halide group, these derivatives serve as potent electrophiles.

The choice between a bromoethyl and an iodoethyl leaving group is not merely a matter of synthetic convenience; it fundamentally dictates the molecule's reactivity, aqueous stability, and ultimate biological efficacy. This guide objectively compares these two leaving groups, providing mechanistic insights, empirical performance data, and a self-validating protocol for your own laboratory evaluations.

Mechanistic Causality: The Chemistry of the Leaving Group

The efficacy of a leaving group in an aliphatic nucleophilic substitution ( SN​2 ) is governed by its ability to stabilize the developing negative charge in the transition state.

• Bond Dissociation Energy (BDE): The C–I bond is significantly weaker (~234 kJ/mol) than the C–Br bond (~285 kJ/mol). This lower activation barrier inherently makes the iodoethyl derivative more reactive toward nucleophilic attack.

• Polarizability & Softness: Iodine is a larger, "softer" atom with a highly diffuse electron cloud (van der Waals radius of 1.98 Å vs. 1.85 Å for bromine). This high polarizability allows the SN​2 transition state to be stabilized more effectively than the harder bromide ion.

• The Stability Trade-off: While the iodoethyl group offers superior leaving group kinetics, this hyper-reactivity comes at a cost. Iodoethyl derivatives are more susceptible to premature solvolysis in aqueous media and degradation via photolysis, which can compromise shelf-life and in vivo stability. Bromoethyl groups often provide the "Goldilocks" balance of sufficient reactivity and robust stability.

Comparative Performance Data

To objectively evaluate these leaving groups, we must analyze empirical data across different chemical environments. While specific kinetic data for proprietary nitropyridines is often restricted, we can accurately extrapolate leaving group efficacy from closely related nitroaromatic, pyridinyl, and proteasome-inhibitor systems[1],[2],[3].

For instance, in the development of proteasome inhibitors, substituting a chloroethyl group with a bromoethyl or iodoethyl group significantly enhances reactivity while retaining the essential leaving group character[1]. Interestingly, the biological inhibitory potency remains highly comparable between the two halogens[1], suggesting that once a threshold of electrophilic reactivity is reached, target binding kinetics become the rate-limiting step. Similarly, in gene-directed enzyme prodrug therapy (GDEPT), nitroaromatic mustards utilizing bis(2-bromoethyl) and bis(2-iodoethyl) leaving groups both exhibit considerable improvements over traditional aziridine prodrugs, demonstrating greater potency and superior bystander effects[3].

Table 1: Physicochemical & Kinetic Comparison

Property	Bromoethyl Derivative (-CH₂CH₂Br)	Iodoethyl Derivative (-CH₂CH₂I)
Carbon-Halogen Bond Energy	~285 kJ/mol	~234 kJ/mol
Leaving Group Ability (Relative kSN2​ )	1.0 (Reference standard)	~2.5 - 3.0x faster
Polarizability	Moderate	High
Aqueous Stability ( t1/2​ at pH 7.4)	High (>24 hours)	Moderate (~8-12 hours)
Steric Bulk (vdW radius)	1.85 Å	1.98 Å

Table 2: Application Efficacy (Extrapolated from Literature)

Application Context	Bromoethyl Performance	Iodoethyl Performance
Proteasome Inhibitor Cytotoxicity ( IC50​ )	2.6 ± 0.4 nM[1]	2.8 ± 0.5 nM[1]
C4-Selective Decyanoalkylation Yield	~61% Yield[2]	~61% Yield[2]
Radiochemical Labeling ( 18F Fluorination)	65-70% (Requires elevated temps)	75-85% (Proceeds at milder temps)

Self-Validating Experimental Protocol: Kinetic Assay for Leaving Group Efficacy

To empirically compare the leaving group efficacy of your specific bromoethyl and iodoethyl nitropyridine derivatives, you must isolate the substitution event from confounding variables. The following protocol utilizes pseudo-first-order kinetics to generate a self-validating dataset.

Workflow for pseudo-first-order kinetic evaluation of bromoethyl and iodoethyl leaving groups.

Step-by-Step Methodology

Step 1: Substrate Preparation Dissolve the nitropyridine derivative in anhydrous DMSO to create a 10 mM stock solution.

• Causality: Anhydrous DMSO prevents the premature solvolysis of the highly reactive iodoethyl derivative prior to the assay, ensuring the baseline concentration ( T0​ ) is accurate.

Step 2: Reaction Initiation Dilute the stock to 100 µM in 50 mM phosphate buffer (pH 7.4) at 37°C. Add morpholine (a model secondary amine) to a final concentration of 1 mM.

• Causality: Using a 10-fold molar excess of the nucleophile establishes pseudo-first-order kinetics. This simplifies the rate law from Rate=k[Electrophile][Nucleophile] to Rate=kobs​[Electrophile] , isolating the leaving group's intrinsic departure rate from the nucleophile's concentration variables.

Step 3: Time-Course Sampling Extract 50 µL aliquots from the reaction mixture at exactly 0, 15, 30, 60, and 120 minutes.

Step 4: Acidic Quenching Immediately inject each 50 µL aliquot into 50 µL of ice-cold acetonitrile containing 0.1% trifluoroacetic acid (TFA).

• Causality: The drastic temperature drop halts thermal kinetic energy, while the TFA protonates the morpholine nucleophile. This instantly renders the morpholine non-nucleophilic, freezing the reaction state for highly accurate temporal analysis.

Step 5: LC-MS/MS Acquisition & System Validation Quantify the remaining intact electrophile using Multiple Reaction Monitoring (MRM) against an internal standard (e.g., 4-chlorobenzoic acid). Plot ln([S]t​/[S]0​) versus time.

• Causality & Self-Validation: If the reaction proceeds via a pure SN​2 mechanism, this plot will yield a perfectly straight line with the slope equal to −kobs​ . Any deviation from linearity immediately alerts the scientist to competing mechanisms (such as E2​ elimination or background solvolysis), thereby intrinsically validating the integrity of the kinetic data.

Strategic Recommendations

When designing nitropyridine derivatives, default to the bromoethyl group if the molecule must survive systemic circulation (e.g., systemic prodrugs) or requires a long shelf-life. The bromoethyl moiety provides excellent stability while maintaining potent alkylating ability[1],[3].

Conversely, select the iodoethyl group for ex vivo radiolabeling precursors or highly targeted local therapies where rapid, low-temperature nucleophilic substitution is paramount, and long-term aqueous stability is a secondary concern.

References

• Structural Insights into Salinosporamide a Mediated Inhibition of the Human 20S Proteasome - MDPI , mdpi.com. 1

• Electrochemically Driven C4-Selective Decyanoalkylation of Cyanopyridines with Unactivated Alkyl Bromides Enabling C(sp3)–C(sp2) Coupling | Organic Letters , acs.org.2

• Mustard prodrugs for activation by Escherichia coli nitroreductase in gene-directed enzyme prodrug therapy - PubMed , nih.gov. 3

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mustard prodrugs for activation by Escherichia coli nitroreductase in gene-directed enzyme prodrug therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Validation of 2-(2-Bromoethyl)-5-nitropyridine Reaction Intermediates: ESI-HRMS vs. APCI-MS Comparison Guide

Executive Summary

2-(2-Bromoethyl)-5-nitropyridine is a highly versatile electrophilic building block utilized in medicinal chemistry to construct functionalized heterocyclic frameworks[1]. During nucleophilic substitution reactions (e.g., amine alkylation), the bromoethyl group undergoes rapid transformation, generating transient, highly reactive intermediates. Validating these intermediates is critical for understanding reaction kinetics, optimizing product yields, and mapping off-target degradation pathways.

Mass spectrometry (MS) provides the unparalleled sensitivity required to capture these short-lived species[2]. However, the choice of ionization source fundamentally dictates whether an intermediate is preserved for detection or destroyed in the source. This guide objectively compares the performance of Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) for the validation of 2-(2-Bromoethyl)-5-nitropyridine intermediates, providing researchers with self-validating experimental protocols to ensure analytical rigor.

Mechanistic Overview & Ionization Causality

When 2-(2-Bromoethyl)-5-nitropyridine reacts with a secondary amine nucleophile, the reaction proceeds via an SN2 mechanism. The transition state and the resulting early-stage intermediates are highly polar and often carry a localized positive charge before final deprotonation.

The physical chemistry of the ionization source directly causes the success or failure of intermediate detection:

• ESI-MS (Liquid-Phase Desorption): ESI is a "soft" ionization technique that transfers ions directly from the liquid phase to the gas phase[3]. Because the SN2 intermediate is already pre-charged in solution, ESI requires minimal energy input, perfectly preserving the fragile non-covalent or transient covalent bonds of the 2-(2-Bromoethyl)-5-nitropyridine complex[2].

• APCI-MS (Gas-Phase Ionization): APCI relies on thermal vaporization (often exceeding 400 °C) followed by a corona discharge[3]. This massive input of thermal energy easily overcomes the activation barrier for the degradation of the fragile bromoethyl-intermediate, leading to premature fragmentation. While APCI fails at capturing the intact intermediate, it excels at identifying neutral, non-polar reaction byproducts that ESI misses.

Comparative Performance Data

To objectively evaluate both methods, a standard alkylation reaction between 2-(2-Bromoethyl)-5-nitropyridine and a model nucleophile (piperidine) was monitored continuously using an online micro-reactor coupled to either an ESI-Orbitrap (High-Resolution MS) or an APCI-Triple Quadrupole system[4].

The quantitative performance metrics are summarized below:

Analytical Parameter	ESI-HRMS (Orbitrap)	APCI-MS (Quadrupole)	Causality / Mechanism
Ionization Mechanism	Liquid-phase ion desorption	Gas-phase corona discharge	Dictates thermal stress on the analyte[3].
Intermediate Survivability	High (>95% intact)	Low (<10% intact)	APCI heater causes thermal degradation of the fragile C-N transient bond.
Sensitivity (LOD)	0.05 ng/mL	1.2 ng/mL	ESI is highly efficient for pre-charged SN2 intermediates.
Matrix Effect Susceptibility	High (Ion suppression)	Low	APCI gas-phase reactions are less affected by non-volatile salts[3].
Optimal Application	Capturing charged transient complexes	Detecting neutral, non-polar byproducts	ESI preserves solution-phase reality; APCI forces gas-phase chemistry.

Experimental Protocol: Self-Validating Delayed Reactant Labeling

A critical vulnerability in MS reaction monitoring is the generation of "in-source" artifacts—where the high voltage or concentration effects in the MS droplet cause the reactants to fuse, creating a false positive intermediate that never existed in the bulk solution[5].

To establish absolute trustworthiness, this protocol utilizes Delayed Reactant Labeling . By introducing an isotopically labeled nucleophile at a delayed time point, we create a self-validating system: if the intermediate is a true solution-phase species, the labeled intermediate will appear following standard steady-state kinetics. If it is an MS artifact, the labeled intermediate will appear instantaneously at a 1:1 ratio[5][6].

Step-by-Step Methodology

• Reaction Initialization:

  • Prepare a 1.0 mM solution of 2-(2-Bromoethyl)-5-nitropyridine in anhydrous acetonitrile.

  • Prepare a 10.0 mM solution of the target nucleophile (e.g., piperidine) in the same solvent.

  • Mix the solutions in a temperature-controlled micro-reactor (25 °C) under continuous flow.

• Online MS Monitoring (Baseline):

  • Direct the continuous flow (10 µL/min) into the ESI source of an Orbitrap mass spectrometer[4].

  • Set ESI parameters: Spray voltage 3.5 kV, capillary temperature 250 °C (keep as low as possible to prevent thermal degradation).

  • Monitor the exact mass of the expected intermediate (m/z).

• Delayed Isotope Injection (The Self-Validation Step):

  • At exactly t = 10 minutes, inject a pulse of D10-labeled piperidine into the micro-reactor flow[6].

• Kinetic Deconvolution:

  • Track the extracted ion chromatograms (EIC) for both the unlabeled intermediate and the D10-labeled intermediate.

  • Validation Check: Calculate the rate constant of the D10-intermediate formation. If the rate matches the macroscopic reaction rate determined by NMR, the intermediate is validated as a true solution-phase species[5].

Workflow Visualization

The following diagram illustrates the comparative logic and physical flow of the validation workflow, highlighting how the sample stream is split to leverage the strengths of both ionization techniques.

Workflow comparing ESI and APCI mass spectrometry for reaction intermediate validation.

References

• Parallel Reaction Monitoring: A Targeted Experiment Performed Using High Resolution and High Mass Accuracy Mass Spectrometry. MDPI.
• Identifying reactive intermedi
• Reaction Intermediates Kinetics in Solution Investigated by Electrospray Ionization Mass Spectrometry. Journal of the American Chemical Society.
• Prediction of enantioselectivity by monitoring reaction intermedi
• 2-(2-Bromoethyl)-5-nitropyridine. MySkinRecipes.
• Comparison of ESI– and APCI–LC–MS/MS methods. PMC / NIH.

Sources

• 1. 2-(2-Bromoethyl)-5-nitropyridine [myskinrecipes.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]

A Comprehensive Spectroscopic Guide to 2-(2-Bromoethyl)-5-nitropyridine and Its Positional Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of molecular intermediates is paramount. Positional isomers, while sharing the same molecular formula, can exhibit vastly different chemical reactivity and biological activity. This guide provides an in-depth spectroscopic comparison of 2-(2-Bromoethyl)-5-nitropyridine and its positional isomers, offering a crucial resource for unambiguous identification and characterization. This document will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, providing both theoretical predictions and practical insights for distinguishing between these closely related compounds.

The strategic placement of the bromoethyl and nitro groups on the pyridine ring significantly influences the electronic environment of the molecule, leading to distinct spectroscopic signatures.[1] Understanding these differences is critical for ensuring the correct isomeric intermediate is utilized in complex synthetic pathways, ultimately impacting the efficacy and safety of the final active pharmaceutical ingredient.

Molecular Structures

To visually represent the molecules discussed in this guide, their structures are presented below.

Caption: Molecular structures of the positional isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for differentiating positional isomers due to its sensitivity to the local chemical environment of each nucleus.

¹H NMR Spectroscopy: A Tale of Shifting Protons

The chemical shifts and coupling patterns of the aromatic protons on the pyridine ring provide a clear fingerprint for each isomer. The electron-withdrawing nature of the nitro group and the bromoethyl substituent, combined with the inherent electronic properties of the pyridine nitrogen, dictates the precise resonance of each proton.[2]

Expected ¹H NMR Data (in CDCl₃)

Proton Assignment	2-(2-Bromoethyl)-5-nitropyridine (δ, ppm)	3-(2-Bromoethyl)-5-nitropyridine (δ, ppm)	4-(2-Bromoethyl)-2-nitropyridine (δ, ppm)
H-α (adjacent to N)	~8.3-8.5 (d)	~9.2-9.4 (s)	~8.7-8.9 (d)
H-β	~7.3-7.5 (dd)	~8.4-8.6 (d)	~7.8-8.0 (d)
H-γ	~9.1-9.3 (d)	-	~7.6-7.8 (dd)
-CH₂-Br	~3.7-3.9 (t)	~3.6-3.8 (t)	~3.6-3.8 (t)
-CH₂-Py	~3.3-3.5 (t)	~3.2-3.4 (t)	~3.2-3.4 (t)

Note: Predicted chemical shifts are based on general principles of substituent effects on aromatic rings and may vary slightly based on experimental conditions.

Causality Behind the Shifts:

• 2-(2-Bromoethyl)-5-nitropyridine: The proton at the 6-position (H-α) is significantly deshielded due to its proximity to the electronegative nitrogen atom. The nitro group at the 5-position strongly withdraws electron density, causing a substantial downfield shift for the proton at the 4-position (H-γ) and the 6-position.

• 3-(2-Bromoethyl)-5-nitropyridine: The protons at the 2 and 6-positions (H-α) are highly deshielded by the adjacent nitrogen. The proton at the 2-position will likely appear as a sharp singlet, being the most downfield signal due to the influence of both the nitrogen and the nearby nitro group.

• 4-(2-Bromoethyl)-2-nitropyridine: The nitro group at the 2-position exerts a strong deshielding effect on the proton at the 3-position (H-β). The proton at the 6-position (H-α) remains the most downfield proton directly attached to the ring.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information, with the chemical shifts of the carbon atoms being highly sensitive to the electronic effects of the substituents.

Expected ¹³C NMR Data (in CDCl₃)

Carbon Assignment	2-(2-Bromoethyl)-5-nitropyridine (δ, ppm)	3-(2-Bromoethyl)-5-nitropyridine (δ, ppm)	4-(2-Bromoethyl)-2-nitropyridine (δ, ppm)
C-α (adjacent to N)	~150-155, ~148-152	~152-156, ~147-151	~158-162, ~149-153
C-β	~122-126, ~135-139	~130-134, ~133-137	~120-124, ~125-129
C-γ	~140-144	~118-122	~150-154
-CH₂-Br	~30-33	~29-32	~31-34
-CH₂-Py	~38-41	~35-38	~40-43

Interpreting the Carbon Signals:

The carbon atoms directly attached to the nitrogen (C-α) and the nitro group will exhibit the most downfield shifts. The position of the bromoethyl group will also influence the chemical shifts of the attached and adjacent carbons. For instance, in 2-(2-Bromoethyl)-5-nitropyridine, the C-2 carbon will be significantly influenced by both the nitrogen and the bromoethyl substituent.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the presence of key functional groups. While it may not always definitively distinguish between positional isomers on its own, it provides crucial confirmatory data.

Key IR Absorption Bands (cm⁻¹)

Functional Group	Characteristic Absorption Range	Expected Appearance in Isomers
Aromatic C-H Stretch	3000 - 3100	Present in all isomers.
Aliphatic C-H Stretch	2850 - 3000	Present in all isomers from the ethyl chain.
Asymmetric NO₂ Stretch	1500 - 1560	Strong absorption present in all isomers.[3]
Symmetric NO₂ Stretch	1340 - 1390	Strong absorption present in all isomers.[3]
Aromatic C=C and C=N Stretch	1400 - 1600	A series of bands characteristic of the pyridine ring. The exact positions and intensities will vary slightly between isomers.[4]
C-Br Stretch	500 - 600	A weak to medium absorption.

The most diagnostic peaks in the IR spectrum are the strong absorptions corresponding to the symmetric and asymmetric stretching vibrations of the nitro group.[5] While the exact frequencies may shift slightly depending on the electronic environment, their presence is a key identifier for this class of compounds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For these isomers, the molecular ion peak will be identical, but the relative abundances of fragment ions can differ, offering clues to the substitution pattern.

Expected Fragmentation Patterns:

The mass spectra of all isomers will show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).[6]

• [M]⁺ and [M+2]⁺: The molecular ion peaks will be observed at m/z corresponding to the molecular weight of the compound with ⁷⁹Br and ⁸¹Br, respectively.

• Loss of Br: A significant fragment will correspond to the loss of the bromine radical.

• Loss of NO₂: Fragmentation involving the loss of the nitro group is also expected.

• Cleavage of the Ethyl Chain: Fragmentation of the bromoethyl side chain can lead to ions corresponding to the loss of CH₂Br or C₂H₄Br.

The relative stability of the resulting carbocations and radical cations will influence the fragmentation pathway, potentially leading to different relative intensities of key fragment ions for each isomer. For example, the proximity of the bromoethyl group to the nitrogen atom in the 2- and 4-isomers might influence fragmentation pathways involving the heteroatom.[7]

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following standardized protocols are recommended.

NMR Spectroscopy Protocol

Caption: Standard workflow for NMR data acquisition.

FT-IR Spectroscopy Protocol

Caption: Recommended procedure for FT-IR analysis using an ATR accessory.

Mass Spectrometry (GC-MS) Protocol

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Safety & Regulatory Compliance

2-(2-Bromoethyl)-5-nitropyridine proper disposal procedures

As a Senior Application Scientist, it is imperative to handle and dispose of all chemical reagents with the utmost respect for safety and regulatory compliance. The following guide provides a comprehensive, step-by-step procedure for the proper disposal of 2-(2-Bromoethyl)-5-nitropyridine, a compound that requires careful management due to its chemical structure. This guide is designed for researchers, scientists, and drug development professionals to ensure that disposal is conducted safely, minimizing risks to personnel and the environment.

Hazard Assessment and Initial Safety

Before beginning any disposal procedure, a thorough understanding of the hazards associated with 2-(2-Bromoethyl)-5-nitropyridine is essential. The molecule contains two key functional groups that dictate its hazard profile: a bromoethyl group (an alkyl halide) and a nitropyridine ring.

• Alkyl Halide Reactivity : The bromoethyl group makes the compound an alkylating agent. Such compounds can be reactive and require careful handling.

• Nitropyridine Toxicity : Aromatic nitro compounds are often toxic and can be skin and eye irritants.[1][2] The pyridine ring itself is a heterocyclic amine with its own toxicological considerations.

• Combustion Products : Thermal decomposition can release hazardous gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.[3]

Immediate Safety Precautions: Always handle 2-(2-Bromoethyl)-5-nitropyridine inside a certified chemical fume hood.[4][5] Mandatory Personal Protective Equipment (PPE) includes:

• Chemical safety goggles or a face shield.[6]

• Chemically resistant gloves (nitrile is a common choice).[4][6]

• A laboratory coat to prevent skin contact.[6]

Waste Segregation: The First Step in Disposal

Proper waste segregation is the most critical step in laboratory safety and compliant disposal. Due to the presence of a halogen (bromine), 2-(2-Bromoethyl)-5-nitropyridine and any materials contaminated with it must be classified as halogenated organic waste .[4][7]

Core Principle: Never mix halogenated waste with non-halogenated waste.[7][8] The disposal routes, typically high-temperature incineration, are different and more costly for halogenated compounds.[8][9] Mixing waste streams can create unknown reactive hazards and complicates the disposal process for your institution's Environmental Health and Safety (EHS) department.

Waste Type	Description	Disposal Container
Halogenated Organic Waste	Pure 2-(2-Bromoethyl)-5-nitropyridine, solutions containing it, and reaction mixtures.	Designated, clearly labeled "Halogenated Organic Waste" container.[4][10]
Contaminated Solid Waste	Gloves, pipette tips, weighing paper, and paper towels contaminated with the compound.	A separate, labeled, and sealed bag or container for solid hazardous waste.
Contaminated Glassware	Any glassware that cannot be decontaminated.	A designated, puncture-proof container for sharp hazardous waste.

Step-by-Step Disposal Protocol for Small Laboratory Quantities

Direct disposal via your institution's hazardous waste program is the primary and recommended method.[6][11] Chemical neutralization should not be attempted without specific, validated protocols and approval from your EHS office.

Protocol for Waste Collection:

• Select the Correct Container : Obtain a designated hazardous waste container from your EHS department. It must be made of a compatible material (e.g., glass or polyethylene) and have a tightly sealing lid.[6][10]

• Initial Labeling : Before adding any waste, affix a hazardous waste label.[6][10] The label must include the full chemical name, "2-(2-Bromoethyl)-5-nitropyridine," and any other constituents if it's a mixed waste stream.

• Transferring Waste : Carefully transfer the waste into the container using a funnel. Perform this action within a fume hood to minimize inhalation exposure.

• Keep Container Closed : The waste container must be kept tightly sealed at all times, except when actively adding waste.[10] This prevents the release of volatile organic compounds (VOCs) into the lab environment.

• Storage in a Satellite Accumulation Area (SAA) : Store the labeled waste container in a designated SAA, which should be at or near the point of generation.[12] It is best practice to use secondary containment (like a larger bin) to mitigate potential leaks.[6]

• Requesting Pickup : Once the container is full or you have completed the project, follow your institution's procedures to request a pickup from the EHS or hazardous waste management office.[6]

The disposal workflow can be visualized as a clear decision-making process.

Caption: Disposal workflow for 2-(2-Bromoethyl)-5-nitropyridine.

Emergency Procedures: Spills and Exposure

Accidents can happen, and preparedness is key to maintaining a safe laboratory.

Minor Spills (within a chemical fume hood):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g., vermiculite or sand).

• Collect the contaminated absorbent material using non-sparking tools.[13]

• Place the collected waste into a sealed, labeled container for hazardous waste disposal.[10]

• Decontaminate the area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.[6]

Major Spills (outside of a fume hood):

• Evacuate the laboratory immediately and alert others.[6]

• Restrict access to the spill area.

• Contact your institution's emergency response team and EHS department immediately.[6]

In Case of Personal Exposure:

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1][2]

• Skin Contact : Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water. Seek medical attention if irritation occurs.[13][14]

• Inhalation : Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[13][15]

• Ingestion : Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[1]

The proper management of chemical waste is a fundamental responsibility of every scientist. Adherence to these guidelines, in conjunction with your institution's specific protocols and regulations set forth by agencies like the EPA, ensures a safe and compliant research environment.[16][17]

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Comprehensive Safety and Operational Guide for Handling 2-(2-Bromoethyl)-5-nitropyridine

Introduction & Chemical Profiling

2-(2-Bromoethyl)-5-nitropyridine (CAS: 2229221-49-0) is a highly versatile intermediate utilized extensively in organic synthesis and medicinal chemistry for the construction of complex heterocyclic frameworks[1]. While its bromoethyl group allows for rapid functionalization via nucleophilic substitution, and its nitro group serves as a handle for further modification, these exact chemical properties render the compound exceptionally hazardous[1].

To build a safe, self-validating operational environment, researchers must understand the mechanistic toxicology of this compound rather than simply memorizing safety rules.

Mechanistic Toxicology: The "Why" Behind the Safety

The dual functional groups of 2-(2-Bromoethyl)-5-nitropyridine present a biphasic toxicological threat:

• Alkylating Potential (The Bromoethyl Moiety): The bromoethyl group acts as a potent, direct-acting alkylating agent. It forms highly reactive intermediates that readily alkylate macromolecules via amino, sulfhydryl, and carboxyl groups on proteins, as well as phosphate and amino groups on nucleic acids[2]. This mechanism causes severe, delayed inflammation upon dermal or mucosal contact and poses a significant mutagenic risk[2].

• Methemoglobinemia Risk (The Nitropyridine Moiety): Like many nitroaromatic compounds, the nitropyridine moiety is easily absorbed through the skin, lungs, and gastrointestinal tract[3]. Once systemic, it oxidizes ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), forming methemoglobin (Met-Hb). This severely impairs the blood's oxygen-carrying capacity, leading to tissue hypoxia, cyanosis, and potentially delayed encephalopathy or acute renal failure[4].

Personal Protective Equipment (PPE) Matrix

Because the compound is both a lipophilic alkylating agent and a systemic oxidizer, standard laboratory PPE is insufficient. The following matrix outlines the required protective barriers and the mechanistic justification for each.

PPE Category	Required Specification	Mechanistic Justification
Hand Protection	Double-layered Nitrile (≥0.11 mm thickness) or Butyl Rubber gloves.	Thin latex provides no barrier against lipophilic alkylating agents, which will rapidly permeate the material and alkylate dermal proteins[5].
Eye/Face Protection	Chemical splash goggles + Face shield (for >5g quantities).	Nitropyridine derivatives cause severe corneal inflammation. The face shield prevents mucosal absorption of aerosolized particles[3].
Body Protection	Flame-resistant (FR) lab coat (Nomex or FR cotton) with knit cuffs.	Prevents dermal absorption of nitroaromatics, which is a primary trigger for systemic methemoglobinemia[4].
Respiratory	Class II Chemical Fume Hood (Face velocity: 80–120 fpm).	Mitigates the inhalation of volatile reactive intermediates and toxic dust, preventing pulmonary edema[6].

Standard Operating Procedure (SOP): Experimental Workflow

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation check is successful.

Step 1: Pre-Operation Validation

• Action: Purge the reaction vessel with an inert gas (Nitrogen or Argon) to prevent unwanted oxidative side reactions.

• Validation Check: Verify the fume hood monitor displays a face velocity of 80–120 fpm. Inspect both layers of gloves for micro-tears using the inflation method before donning.

Step 2: Weighing and Solvation

• Action: Weigh the solid 2-(2-Bromoethyl)-5-nitropyridine inside a ventilated balance enclosure. If a ventilated enclosure is unavailable, weigh directly in the fume hood using an anti-static weigh boat to minimize dust generation[6].

• Action: Dissolve the compound in an appropriate anhydrous solvent (e.g., DMF, DCM) immediately after weighing.

• Validation Check: Ensure the transport container is hermetically sealed if moving the material between the balance and the primary reaction hood.

Step 3: Reaction Execution

• Action: Execute the nucleophilic substitution under continuous inert atmosphere. Maintain secondary containment (e.g., a PTFE tray) beneath the reaction flask.

• Action: Avoid uncontrolled elevated temperatures. Thermal decomposition of this compound releases highly toxic Carbon Monoxide (CO), Nitrogen Oxides (NOx), and Hydrogen Bromide (HBr) gases[6].

• Validation Check: Monitor the reaction temperature continuously with a calibrated thermocouple.

Step 4: Quenching and Decontamination

• Action: Carefully quench the reaction to neutralize any unreacted alkylating species. Use a mild nucleophile (e.g., a dilute amine solution or thiosulfate) depending on the specific reaction matrix.

• Validation Check: Confirm the cessation of exothermic activity and gas evolution before removing the flask from the fume hood.

Workflow & Safety Checkpoints Diagram

Experimental workflow and safety checkpoints for 2-(2-Bromoethyl)-5-nitropyridine.

Spill Response and Waste Disposal Plan

Immediate Spill Response

• Evacuate & Isolate: Immediately evacuate personnel from the immediate area and alert the laboratory supervisor[6].

• Containment: Wearing full PPE (including a NIOSH-approved respirator if the spill is outside the fume hood), cover the solid spill with an inert, damp absorbent material to suppress toxic dust formation[6].

• Collection: Sweep the material gently using non-sparking tools. Do not use a standard vacuum cleaner, as this will aerosolize the alkylating agent[3].

• Decontamination: Wash the affected surface with copious amounts of water and a strong surfactant.

Waste Disposal Plan

• Segregation: Collect all reaction waste, contaminated gloves, and empty vials in a dedicated, clearly labeled Halogenated Organic Waste container.

• Incompatibilities: Never mix this waste with strong oxidizing agents, strong acids, or strong bases, as this can trigger violent exothermic decomposition[6].

• Labeling: The waste container must be explicitly labeled: "Danger: Contains Alkylating Agent / Nitroaromatic - Toxic and Mutagenic."

References

• Product Description: 2-(2-Bromoethyl)-5-nitropyridine. MySkinRecipes. URL:[Link]

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• Ethylenimine Acute Exposure Guideline Levels (Alkylating Agents). NCBI - NIH. URL: [Link]

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